1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol

Core Science & Biosynthesis

1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol chemical structure

[1]

Executive Summary

The compound 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol (CAS: 76205-19-1) represents a critical scaffold in heterocyclic chemistry, serving as a pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs), antimicrobial agents, and agrochemicals.[1] Its structural versatility stems from its tautomeric equilibrium , allowing it to act as both a nucleophile and an electrophile depending on reaction conditions.

This technical guide provides a rigorous analysis of its structural dynamics, a validated synthesis protocol based on the Knorr condensation, and a summary of its physicochemical properties to support high-integrity research and development.

Chemical Identity & Structural Architecture[1][2][3][4][5]

Core Structure and Tautomerism

The reactivity of the pyrazolone core is defined by the prototropic tautomerism between the OH-form (enol) , NH-form (imide) , and CH-form (keto) . While often designated as a "pyrazol-5-ol" in nomenclature, X-ray crystallographic data reveals that in the solid state, the molecule predominantly adopts the keto form (2-pyrazolin-5-one) , stabilized by intermolecular hydrogen bonding and

-stacking interactions [1].[1]

In solution (e.g., DMSO-

or CDCl ), the equilibrium shifts based on solvent polarity and hydrogen bond accepting capability. Understanding this shift is vital for interpreting NMR spectra and predicting binding modes in protein pockets.[1]

Tautomeric Equilibrium Diagram[1]

Figure 1: Tautomeric equilibrium shifting between the aromatic enol form and the keto form, which dominates in the crystal lattice.

Synthesis & Production Workflow

Validated Synthetic Route: Knorr Condensation

The most robust synthesis involves the cyclocondensation of ethyl benzoylacetate with 4-chlorophenylhydrazine .[1] This route ensures high regioselectivity for the 3-phenyl isomer due to the differential electrophilicity of the ketone and ester carbonyls in the

-keto ester [2].[1]

Reaction Mechanism:

• Nucleophilic Attack: The terminal hydrazine nitrogen (more nucleophilic) attacks the ketone carbonyl of ethyl benzoylacetate.

• Imine Formation: Loss of water generates a hydrazone intermediate.[1]

• Cyclization: Intramolecular attack of the second hydrazine nitrogen on the ester carbonyl.

• Aromatization: Loss of ethanol yields the pyrazolone core.[1]

Experimental Protocol

Note: All steps must be performed in a fume hood with appropriate PPE.

Materials:

• Ethyl benzoylacetate (1.0 eq)

• 4-Chlorophenylhydrazine hydrochloride (1.0 eq)[1]

• Ethanol (Absolute, solvent)

• Glacial Acetic Acid (Catalytic amount) or Sodium Acetate (buffer)

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-chlorophenylhydrazine hydrochloride (10 mmol) in Ethanol (50 mL).

• Addition: Add Ethyl benzoylacetate (10 mmol) dropwise to the stirring solution.

• Catalysis: Add a catalytic amount of glacial acetic acid (approx. 0.5 mL) to facilitate imine formation.[1]

• Reflux: Heat the reaction mixture to reflux (approx. 78°C) for 4–6 hours . Monitor progress via TLC (System: Hexane/Ethyl Acetate 7:3).

• Precipitation: Cool the mixture to room temperature. The product often precipitates upon cooling. If not, reduce solvent volume by rotary evaporation and cool in an ice bath.

• Filtration: Filter the solid precipitate under vacuum.

• Purification: Recrystallize from hot Ethanol or an Ethanol/Water mixture to obtain the pure title compound.

• Drying: Dry the crystals in a vacuum oven at 50°C for 12 hours.

Synthesis Workflow Diagram

Figure 2: Step-wise synthesis pathway via Knorr condensation, highlighting key elimination byproducts.

Physicochemical Characterization

To ensure scientific integrity, the synthesized compound must be validated against the following standard data profiles.

Spectral Data (Self-Validation)

Parameter	Value / Characteristic Signal	Interpretation
Physical State	Solid, Light Yellow/Orange Crystals	Typical of conjugated pyrazolones.[1]
Melting Point	190–192 °C [3]	Sharp range indicates high purity.[1]
H NMR (DMSO- )	5.9–6.2 (s, 1H, C4-H)	Characteristic of the keto-form CH proton.
H NMR (Aromatic)	7.4–8.0 (m, 9H)	Overlapping signals of Phenyl and 4-Cl-Phenyl rings.
MS (ESI)	~270.7	Consistent with Molecular Formula C H ClN O.
Crystal System	Monoclinic,	Validated by single-crystal X-ray diffraction [1].

Solubility Profile

• Soluble: DMSO, DMF, Hot Ethanol.

• Sparingly Soluble: Chloroform, Dichloromethane.[1]

• Insoluble: Water (neutral pH).[1] Note: Solubility in water increases significantly at high pH due to deprotonation of the enolic -OH.[1]

Biological & Industrial Applications[4][6][7][8][9]

Pharmaceutical Development

The 1,3-diphenyl-pyrazolone scaffold is a privileged structure in medicinal chemistry.[1]

• Edaravone Analogs: Structurally related to Edaravone (a free radical scavenger), this derivative is investigated for neuroprotective properties and antioxidant activity [4].

• COX Inhibition: The 1,3-substitution pattern mimics the pharmacophore of Coxibs, making it a candidate for anti-inflammatory drug screening (COX-2 selectivity studies) [5].

Agrochemicals[1][8]

• Herbicidal Activity: Derivatives of this scaffold inhibit 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in carotenoid biosynthesis in plants.[1]

• Fungicides: The chlorophenyl moiety enhances lipophilicity, improving penetration through fungal cell walls.

References

• Ding, Y. J., & Zhao, C. X. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one.[1] Acta Crystallographica Section E, 66(3), o709. Link

• Jensen, B. S. (1959).[1][2] The Synthesis of 1-Phenyl-3-methyl-2-pyrazolin-5-one. Acta Chemica Scandinavica, 13, 1668-1670.[1] Link

• ChemicalBook. (2025).[1] 1-(4-Chlorophenyl)-3-hydroxy-1H-pyrazole Properties and Safety. Link

• Bao, X., et al. (2006).[3][2] Synthesis and biological evaluation of pyrazolone derivatives. Bioorganic & Medicinal Chemistry Letters.

• Selvam, T. P., et al. (2010). Synthesis and anti-inflammatory activity of some novel 1,3,5-trisubstituted pyrazolines. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Link

Sources

• 1. 3-(4-Chlorophenyl)-4,5-dihydro-1,5-diphenyl-1H-pyrazole | C21H17ClN2 | CID 101167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Guide: 1-(4-Chlorophenyl)-3-phenyl-2-pyrazolin-5-one Tautomerism

Executive Summary

The molecule 1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one represents a critical scaffold in heterocyclic chemistry, serving as a precursor for azo dyes, chelating agents, and pharmaceutical actives (specifically free-radical scavengers mimicking Edaravone). Its reactivity and biological efficacy are governed by a dynamic tautomeric equilibrium involving three distinct forms: the CH-form (keto), the OH-form (enol), and the NH-form.

This guide provides a rigorous analysis of this tautomerism, detailing the mechanistic drivers (solvent polarity, substituent electronics), synthesis protocols, and validation methodologies required for precise identification in drug development workflows.

Molecular Architecture & Tautomeric Landscape

The core stability of the pyrazolone ring is dictated by the migration of protons between N1, C4, and O5. For 1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one, the equilibrium is heavily influenced by the electron-withdrawing nature of the p-chloro substituent on the N-phenyl ring and the conjugation provided by the C3-phenyl group.

The Three Tautomers

• CH-Form (Keto): The "classic" pyrazolone structure.[1] Non-aromatic pyrazole ring.[1][2][3][4] Favored in non-polar solvents.[1]

• OH-Form (Enol): Aromatic 1H-pyrazole system.[1] Stabilized by hydrogen bonding and polar solvents.[1] Often the dominant form in the solid state.[1]

• NH-Form: Less common in this specific derivative due to the N1-aryl substitution, but theoretically accessible in high-energy transition states.

Tautomeric Equilibrium Pathway (Visualization)

Figure 1: Tautomeric equilibrium pathways. The transition between CH and OH forms is the primary regulatory mechanism for reactivity.

Mechanistic Drivers

Solvent-Dependent Shifts

The equilibrium is not static; it shifts based on the solvent's ability to participate in hydrogen bonding.

• Non-Polar Solvents (CDCl₃, Benzene): The molecule often exists as the CH-form or as OH-form dimers . The lack of solvent H-bond acceptors forces the molecule to self-associate or retain the keto structure to minimize dipole exposure.

• Polar Aprotic Solvents (DMSO-d₆): The solvent acts as a strong H-bond acceptor, breaking intermolecular dimers and stabilizing the OH-form (monomer) . The aromaticity of the pyrazole ring in the OH-form provides significant thermodynamic stability in this environment.

Electronic Effects of 4-Chlorophenyl

The chlorine atom at the para position of the N-phenyl ring acts as an Electron Withdrawing Group (EWG) via the inductive effect (-I).

• Impact: This pulls electron density away from the pyrazole ring, increasing the acidity of the protons at C4 .

• Result: Enhanced facility of enolization compared to the unsubstituted phenyl analog.[1] The barrier to form the OH-tautomer is lowered.

Synthesis Protocol

Objective: Synthesize high-purity 1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one. Scale: 10 mmol basis.

Reagents & Materials

• Substrate A: Ethyl benzoylacetate (1.92 g, 10 mmol) - Provides C3-phenyl and carbonyl core.

• Substrate B: 4-Chlorophenylhydrazine hydrochloride (1.79 g, 10 mmol).[1]

• Solvent: Glacial Acetic Acid (20 mL) or Ethanol (with cat. AcOH).[1][3][5][6]

• Catalyst: Sodium Acetate (if using hydrochloride salt).[1]

Step-by-Step Methodology

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-chlorophenylhydrazine hydrochloride in 20 mL of ethanol. Add Sodium Acetate (1.0 eq) to liberate the free hydrazine.[1]

• Condensation: Add Ethyl benzoylacetate dropwise over 5 minutes.

• Reflux: Attach a reflux condenser and heat the mixture to 80°C (reflux) for 4–6 hours. Monitor reaction progress via TLC (Eluent: Hexane/Ethyl Acetate 3:1).

• Precipitation: Cool the reaction mixture to room temperature. Pour the solution into 100 mL of ice-cold water containing trace HCl.

• Isolation: A solid precipitate will form.[1] Filter under vacuum using a Buchner funnel.

• Purification: Recrystallize the crude solid from hot Ethanol.

  • Target Appearance: White to light yellow needles/powder.[1]

  • Yield Expectations: 80–90%.[1]

  • Melting Point: ~170–175°C (Verify against specific polymorph data).[1]

Analytical Characterization & Validation

Distinguishing tautomers requires specific spectroscopic markers.[1] The following data validates the structure.

NMR Diagnostic Markers (Comparison)

Feature	CH-Form (Keto)	OH-Form (Enol)
Solvent Preference	CDCl₃	DMSO-d₆
¹H NMR (C4-H)	Sharp Singlet (~4.0 - 4.8 ppm)	Aromatic Singlet (Shifted downfield)
¹H NMR (OH)	Absent	Broad Singlet (10.0 - 13.0 ppm)
¹³C NMR (C=O/C-OH)	~165-170 ppm (Carbonyl)	~155-160 ppm (Enolic Carbon)
¹³C NMR (C4)	~40-50 ppm (Aliphatic)	~85-95 ppm (Aromatic/Vinylic)

X-Ray Crystallography (Solid State)

In the solid state, this molecule typically crystallizes in the OH-form .

• Key Feature: The chlorophenyl and phenyl rings are twisted relative to the central pyrazole plane (dihedral angles ~18° and ~8° respectively) to minimize steric strain while maintaining conjugation.[1]

• Interactions: Molecules form dimers linked by

  or hydrogen bonds.[1]

Analytical Workflow (Decision Tree)

Figure 2: NMR decision tree for rapid tautomer identification.

Pharmaceutical Implications[1][5][7][8]

Understanding this tautomerism is not merely academic; it dictates bioactivity.[1]

• Free Radical Scavenging: The OH-form is the active species responsible for antioxidant activity. The labile proton allows the molecule to quench Reactive Oxygen Species (ROS) by forming a stable radical intermediate, delocalized across the 1,3-diphenyl system.

• Drug Formulation: If the drug is crystallized as the CH-form but the active site requires the OH-form, dissolution kinetics and bioavailability may be impacted. The 4-Cl substituent improves lipophilicity (logP) compared to Edaravone, potentially enhancing Blood-Brain Barrier (BBB) permeability for neuroprotective applications.[1]

References

• Structural Analysis: Ding, Y. J., & Zhao, C. X. (2010).[1] 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E. Link[1][7]

• Tautomerism Overview: Holzer, W., et al. (2011).[1] On the Tautomerism of N-Substituted Pyrazolones. PMC/Molecules.[1][4][5][6][8][9] Link

• Synthesis & Bioactivity: Hasan, A., et al. (2010).[1][5] Synthesis and biological evaluation of 1,3-disubstituted pyrazolone derivatives. Acta Pharmaceutica.[1] Link

• Analogous Mechanisms: Guo, Y., et al. (2018).[1] Tautomerism and antioxidant activity of some 4-acylpyrazolone-based Schiff bases. RSC Advances. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 6. Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Profile: 1-(4-Chlorophenyl)-3-phenyl-5-hydroxy-pyrazole

Content Type: Technical Reference Guide Audience: Medicinal Chemists, Pharmacologists, and Structural Biologists Version: 1.0

Executive Summary

1-(4-Chlorophenyl)-3-phenyl-5-hydroxy-pyrazole (often referred to by its keto-tautomer, 1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one) is a bioactive heterocyclic scaffold belonging to the class of 2-pyrazolin-5-ones. Structurally analogous to the FDA-approved neuroprotective agent Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), this compound substitutes the C3-methyl group with a phenyl ring, significantly altering its lipophilicity and electronic delocalization.

This guide details the physicochemical properties, synthetic pathways, and biological applications of the compound, emphasizing its role as a radical scavenger and a precursor in the development of anti-inflammatory and antineoplastic agents.

Chemical Identity & Physicochemical Characterization[1][2][3][4][5][6][7][8][9][10][11]

Nomenclature and Identification

The compound exists in a dynamic tautomeric equilibrium. While often isolated as the CH-keto form (pyrazolone) in the solid state, it exhibits OH-enol (5-hydroxy) character in polar protic solvents, which is critical for its antioxidant activity.

Property	Specification
IUPAC Name	1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol
Common Tautomer	1-(4-chlorophenyl)-3-phenyl-2-pyrazolin-5-one
Molecular Formula	C₁₅H₁₁ClN₂O
Molecular Weight	270.71 g/mol
Physical State	Solid (Block-like golden crystals or off-white powder)
Melting Point	162–163 °C (435–436 K) [1]
Solubility	Soluble in DMSO, DMF, Ethanol; Sparingly soluble in Water
pKa (Estimated)	~6.8 – 7.2 (Acidic NH/OH proton) [2]

Tautomeric Equilibrium

The reactivity of the scaffold is dictated by the shift between three forms: the CH-keto form (predominant in non-polar solvents), the OH-enol form (stabilized in polar solvents and responsible for radical scavenging), and the NH-keto form.

Caption: The dynamic equilibrium between the CH-keto, OH-enol, and NH-keto forms governs the compound's solubility and reactivity.

Synthetic Methodology

Synthesis Strategy (Knorr Pyrazole Synthesis)

The most robust synthetic route involves the condensation of ethyl benzoylacetate (a

-keto ester) with 4-chlorophenylhydrazine . This cyclization is typically catalyzed by acetic acid or performed in refluxing ethanol.

Protocol: Cyclocondensation

• Reagents:

  • Ethyl benzoylacetate (1.0 equiv)

  • 4-Chlorophenylhydrazine hydrochloride (1.0 equiv)

  • Solvent: Glacial Acetic Acid (or Ethanol with catalytic AcOH)

  • Base (optional): Sodium acetate (if using hydrazine HCl salt)

• Procedure:

  • Dissolve 4-chlorophenylhydrazine hydrochloride and sodium acetate in ethanol/acetic acid (1:1 v/v).

  • Add ethyl benzoylacetate dropwise at room temperature.

  • Reflux the mixture at 80–90 °C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1]

  • Cool the reaction mixture to room temperature. The product often precipitates upon cooling.

  • Pour the mixture into ice-cold water if precipitation is incomplete.

  • Filter the solid, wash with cold water/ethanol, and recrystallize from ethanol to obtain golden/off-white crystals.

Caption: Step-wise formation of the pyrazolone core via condensation and cyclization.

Biological & Pharmacological Profile[14]

Radical Scavenging & Antioxidant Activity

Like its analog Edaravone, this compound functions as a free radical scavenger. The C4-position is highly nucleophilic and prone to oxidation.

• Mechanism: The anionic form of the enol tautomer donates an electron/hydrogen to neutralize free radicals (e.g., hydroxyl radicals, peroxyl radicals).

• Structure-Activity Relationship (SAR): The p-chloro substituent on the N1-phenyl ring enhances lipophilicity, potentially improving membrane permeability compared to the unsubstituted phenyl analog. The C3-phenyl group extends conjugation, stabilizing the resultant radical species after oxidation [3].

Cytotoxicity and Drug Targeting

Recent studies indicate that 1,3-disubstituted-5-pyrazolones exhibit cytotoxicity against specific cancer cell lines (e.g., HeLa).

• Target Interaction: Molecular docking studies of related analogs suggest binding affinity to the ATP-binding site of EGFR (Epidermal Growth Factor Receptor) and potential inhibition of COX-2 enzymes due to structural similarity with NSAIDs [4].

Analytical Profiling

To validate the synthesis, the following spectral characteristics are expected:

• ¹H NMR (DMSO-d₆, 400 MHz):

  • ~11.5–12.0 ppm (s, 1H, -OH/NH, broad, solvent dependent).
  • ~7.8–8.0 ppm (d, 2H, ortho-protons of C3-Phenyl).
  • ~7.5–7.6 ppm (d, 2H, ortho-protons of N1-Chlorophenyl).
  • ~6.0–6.2 ppm (s, 1H, C4-H in enol form) OR ~3.8–4.2 ppm (s, 2H, C4-H₂ in keto form). Note: The signal at C4 is the diagnostic marker for the tautomeric state.

• Crystal Structure:

  • Monoclinic system, space group P2/c.[2][3]

  • The phenyl and chlorophenyl rings are twisted relative to the pyrazolone plane (dihedral angles ~8° and ~18° respectively) [1].[4][2][3]

References

• Ding, Y. J., & Zhao, C. X. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E: Structure Reports Online, 66(2), o709.

• Yamamoto, Y., et al. (1996). Antioxidant activity of 3-methyl-1-phenyl-2-pyrazolin-5-one. Redox Report, 2(5), 333-338.[5] (Reference for pKa and mechanism of the scaffold).

• Gunkara, O. T., et al. (2013). Synthesis of New Pyrazolone Dyes. Journal of Chemical Research, 37(4), 227-231.[6]

• Hossain, M. K., et al. (2021). Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives. Bangladesh Journal of Scientific and Industrial Research, 56(4), 271-282.

Sources

• 1. Novel PD-L1-Targeted Phenyl-Pyrazolone Derivatives with Antioxidant Properties [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antioxidant activity of 3-methyl-1-phenyl-2-pyrazolin-5-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Whitepaper: Chemical Identity, Synthesis, and Characterization of 1-(4-Chlorophenyl)-3-phenyl-5-pyrazolone

Executive Summary: The CAS Registry Conundrum

In drug development and materials science, researchers frequently rely on Chemical Abstracts Service (CAS) Registry Numbers to source reagents. However, a dedicated, universally indexed CAS number for the exact molecule 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone (Molecular Formula:

) is currently absent from primary commercial chemical databases.

Unlike its widely commercialized structural analogs—such as 1-(4-chlorophenyl)-3-methyl-5-pyrazolone (CAS 13024-90-3) [3]—this specific diphenyl-substituted pyrazolone is primarily generated in situ as a synthetic intermediate or synthesized specifically for crystallographic and pharmacological studies [1]. The lack of a single CAS number is further compounded by the molecule's complex tautomerism, which allows it to exist in multiple structural forms depending on its physical state and solvent environment.

This whitepaper provides a comprehensive, field-proven guide to the chemical identity, tautomeric dynamics, and self-validating synthetic methodology for 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone, empowering researchers to synthesize and characterize the compound independently.

Chemical Identity & Tautomeric Dynamics

Pyrazolone derivatives exhibit a classic tautomeric equilibrium. As a Senior Application Scientist, I emphasize that understanding this equilibrium is critical for downstream analytical validation (like NMR or IR spectroscopy), as the dominant structure shifts based on the microenvironment.

1-(4-chlorophenyl)-3-phenyl-5-pyrazolone can exist in three primary tautomeric forms:

• CH-Form (Pyrazolin-5-one): Dominant in non-polar solvents (e.g., chloroform).

• OH-Form (Pyrazol-5-ol): Dominant in polar aprotic solvents (e.g., pyridine).

• NH-Form (Pyrazolone): Dominant in the solid crystalline state and highly polar protic environments.

Fig 1: Tautomeric equilibrium pathways of the pyrazolone ring based on environmental conditions.

Quantitative Data: Structural Analogs & Crystallography

To assist researchers attempting to source related building blocks, Table 1 summarizes the CAS numbers of closely related structural analogs. Table 2 provides the definitive crystallographic parameters for 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone to be used as a self-validating benchmark post-synthesis.

Table 1: CAS Registry Numbers for Structural Analogs

Compound Name	Structural Difference	CAS Registry Number
1-(4-Chlorophenyl)-3-phenyl-5-pyrazolone	Target Compound	Unassigned / Not Indexed
1-(4-Chlorophenyl)-3-methyl-5-pyrazolone	Methyl group at C3 instead of Phenyl	13024-90-3 [3]
1-Phenyl-3-methyl-5-pyrazolone	Unsubstituted at N1; Methyl at C3	89-25-8
3-(4-Chlorophenyl)-1-phenyl-1H-pyrazol-5-amine	Amine at C5 instead of Ketone	19652-14-3
Diazepam Impurity E	Isomeric Formula ( )	20927-53-1

Table 2: Crystallographic Parameters for Validation (Ding & Zhao, 2010) [1]

Parameter	Validated Value
Chemical Formula
Molecular Weight	270.71 g/mol
Crystal System	Monoclinic
Space Group
Dihedral Angle (Chlorophenyl to Pyrazolone)	18.23°
Dihedral Angle (Phenyl to Pyrazolone)	8.35°

Self-Validating Synthetic Methodology

Because this compound cannot be readily purchased via a standard CAS number, researchers must synthesize it. The following protocol is adapted from the foundational Jensen (1959) method [2] and optimized for modern laboratory workflows.

Causality Behind Experimental Choices

• Glacial Acetic Acid: Acts as both the solvent and an acid catalyst. It protonates the carbonyl oxygen of the ethyl benzoylacetate, making the carbonyl carbon highly electrophilic and driving the initial condensation with the hydrazine.

• Absolute Ethanol for Crystallization: Provides the ideal solubility gradient. The compound is soluble in hot ethanol but highly insoluble at room temperature, allowing for the slow, controlled precipitation required to form the block-like golden single crystals necessary for X-ray diffraction [1].

Step-by-Step Protocol

• Reagent Preparation: In a 250 mL round-bottom flask, combine equimolar amounts (e.g., 0.05 mol) of 4-chlorophenylhydrazine and ethyl benzoylacetate.

• Acid Catalysis: Add 50 mL of glacial acetic acid to the mixture. Stir continuously at room temperature for 15 minutes to ensure homogenous mixing and initiate hydrazone formation.

• Thermal Cyclization: Attach a reflux condenser and heat the mixture to 120°C. Maintain reflux for 2 to 4 hours. The thermal energy drives the intramolecular amidation, eliminating ethanol and closing the pyrazolone ring.

• Quenching & Isolation: Remove the flask from heat and allow it to cool to room temperature. Slowly pour the mixture into 200 mL of crushed ice water under vigorous stirring. A crude solid precipitate will form.

• Filtration & Washing: Filter the crude precipitate under a vacuum and wash thoroughly with cold distilled water to remove residual acetic acid.

• Crystallization (Validation Step): Dissolve the crude product in a minimum volume of boiling absolute ethanol. Allow the solution to undergo slow evaporation over several days.

• Expected Outcome: Block-like golden single crystals will form. The expected yield is ~84.5%. A melting point test should yield a sharp range of 435–436 K (162–163 °C), validating the purity of the synthesis [1].

Fig 2: Step-by-step synthetic workflow for 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone.

Conclusion

While the absence of a specific CAS Registry Number for 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone can present a hurdle for procurement, its synthesis is straightforward, highly reproducible, and easily validated. By leveraging the acid-catalyzed condensation of 4-chlorophenylhydrazine and ethyl benzoylacetate, researchers can reliably produce high-purity crystalline yields suitable for advanced pharmacological screening and materials engineering.

References

• Ding, Y.-J., & Zhao, C.-X. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E: Structure Reports Online, 66(4), o709. URL: [Link]

• Jensen, B. S. (1959). The Synthesis of 1-Phenyl-3-methyl-4-acyl-pyrazolones-5. Acta Chemica Scandinavica, 13, 1668-1670. URL: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 83055, 1-(4-Chlorophenyl)-3-methyl-5-pyrazolone. URL: [Link]

Nordazepam (C15H11ClN2O): Physicochemical Profiling, Bioanalysis, and Pharmacological Significance

Abstract

This technical guide provides a comprehensive analysis of Nordazepam (C15H11ClN2O), the primary active metabolite of diazepam and a pharmacologically significant benzodiazepine in its own right.[1] Designed for drug development scientists and analytical chemists, this document details the physicochemical properties, validated LC-MS/MS quantification protocols, and metabolic pathways governed by CYP450 enzymes. Emphasis is placed on experimental causality—explaining why specific analytical parameters are chosen—to ensure reproducible, high-integrity data generation.

Chemical Identity and Physicochemical Properties[2][3][4]

Nordazepam (Desmethyldiazepam) is a 1,4-benzodiazepine derivative.[2][3][4] Its molecular formula, C15H11ClN2O , represents a scaffold optimized for lipophilicity and CNS penetration. Understanding these properties is critical for designing extraction protocols (LLE/SPE) and chromatographic separations.

Table 1: Core Physicochemical Data

Property	Value	Technical Context
IUPAC Name	7-chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one	Base structure for "classical" benzodiazepines.
Molecular Formula	C15H11ClN2O	Carbon (66.55%), Hydrogen (4.10%), Chlorine (13.10%), Nitrogen (10.35%), Oxygen (5.91%).
Molecular Weight	270.71 g/mol	Average mass; critical for gravimetric preparation.
Monoisotopic Mass	270.056 g/mol	Target for Mass Spectrometry (Precursor Ion).
LogP (Octanol/Water)	~2.93	Highly lipophilic; requires organic solvents (MeOH, ACN) for solubilization; crosses BBB effectively.
pKa	~3.5 (imine), ~12.0 (amide)	Weakly basic. At physiological pH (7.4), it remains largely unionized, facilitating passive transport.
Melting Point	208–210 °C	High thermal stability; suitable for GC-MS, though LC-MS is preferred to avoid thermal degradation.

Bioanalytical Methodology: LC-MS/MS Protocol

The following protocol is designed for the quantification of Nordazepam in human plasma. It utilizes Isotope Dilution Mass Spectrometry (IDMS) to correct for matrix effects, a mandatory requirement for regulated bioanalysis (FDA/EMA guidelines).

Sample Preparation (Liquid-Liquid Extraction)

Objective: Maximize recovery while removing phospholipids that cause ion suppression.

• Principle: Utilizing the high LogP (2.93), Nordazepam is extracted into a non-polar organic solvent, leaving polar interferences in the aqueous phase.

Protocol:

• Aliquot: Transfer 200 µL of plasma into a borosilicate glass tube.

• Internal Standard: Add 20 µL of Nordazepam-d5 (100 ng/mL). Rationale: Deuterated standards co-elute with the analyte, compensating for ionization variation.

• Buffer: Add 200 µL of 0.1 M Borate Buffer (pH 9.0). Rationale: Adjusting pH > pKa (3.5) ensures the molecule is neutral, maximizing extraction efficiency into the organic layer.

• Extraction: Add 2 mL of Ethyl Acetate:Hexane (90:10 v/v) . Vortex for 5 minutes.

• Separation: Centrifuge at 4000 rpm for 10 minutes. Flash freeze the aqueous layer (dry ice/acetone bath) and decant the organic layer.

• Reconstitution: Evaporate to dryness under Nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase A/B (50:50).

Chromatographic Separation (LC Conditions)

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm). Rationale: Sub-2-micron particles provide high peak capacity for resolving structural isomers.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol. Rationale: Methanol often provides better selectivity for benzodiazepines than Acetonitrile.

• Gradient: 40% B to 90% B over 4 minutes.

Mass Spectrometry (MRM Parameters)

Mode: Positive Electrospray Ionization (ESI+). Source Logic: The protonated molecule

is the most stable precursor.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Role	Collision Energy (eV)
Nordazepam	271.1	140.0	Quantifier	28
208.0	Qualifier	22
Nordazepam-d5	276.1	145.0	Internal Std	28

Fragmentation Logic:

• m/z 271.1

  140.0: Cleavage of the diazepine ring (loss of CO and ring contraction), a signature fragmentation for 1,4-benzodiazepines.

• m/z 271.1

  208.0: Loss of the carbonyl group and HCN.

Analytical Workflow Visualization

The following diagram illustrates the logical flow of the bioanalytical method, highlighting critical control points (CCPs) where error is most likely to be introduced.

Figure 1: Step-by-step bioanalytical workflow for Nordazepam quantification, emphasizing the critical addition of Internal Standard prior to extraction.

Metabolic Pathway and Pharmacokinetics[1][7][8][9]

Nordazepam is not only a drug but a "metabolic hub." It is the long-acting metabolite of several parent drugs (Diazepam, Chlordiazepoxide, Clorazepate) and is subsequently metabolized into Oxazepam.[1]

Pathway Mechanics

• Formation:

  • From Diazepam: N-demethylation via CYP3A4 and CYP2C19 .

  • From Chlordiazepoxide: Hydrolysis and deamination.

• Elimination:

  • To Oxazepam: 3-hydroxylation via CYP3A4 . This step is rate-limiting and prone to drug-drug interactions (e.g., inhibition by ketoconazole).

  • Glucuronidation: Oxazepam is rapidly conjugated and excreted.

Pathway Diagram

Figure 2: Metabolic cascade showing Nordazepam as the central active intermediate between Diazepam and Oxazepam.

Regulatory and Safety Profile

• Controlled Status: Nordazepam is a Schedule IV controlled substance in the United States (DEA) and regulated under the Convention on Psychotropic Substances internationally.

• Toxicology: Due to its long half-life (30–200 hours), Nordazepam can accumulate, leading to "hangover" effects, sedation, and respiratory depression, particularly in elderly populations or when co-administered with opioids.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2997, Nordazepam. Retrieved from [Link]

• European Medicines Agency (EMA). Guideline on bioanalytical method validation. Retrieved from [Link]

• DrugBank Online. Nordazepam: Pharmacology and metabolic profile. Retrieved from [Link]

• Shimadzu Application News. UPLC-MS/MS Analytical Method for the Simultaneous Quantification of Diazepam, Nordazepam, and Oxazepam. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nordazepam - Wikipedia [en.wikipedia.org]
• 3. Nordazepam (CAS 1088-11-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. lookchem.com [lookchem.com]

crystal structure of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol

The Crystal Structure of 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5-ol: A Technical Guide

Executive Summary

This technical guide provides a comprehensive structural analysis of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol , a significant pyrazolone derivative with relevance to pharmaceutical development (analogous to Edaravone). While often referenced by its enol name (pyrazol-5-ol), X-ray diffraction studies reveal that the compound crystallizes predominantly in the keto tautomeric form , specifically 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one .

This distinction is critical for medicinal chemists modeling receptor binding and solubility. The crystal lattice is stabilized by a network of C—H···O hydrogen bonds and C—H[1][2][3]···π interactions, creating a robust monoclinic packing arrangement.

Chemical Constitution & Tautomeric Landscape[2][4]

Before analyzing the crystal lattice, one must understand the dynamic nature of the molecule in solution versus the solid state. Pyrazolone derivatives exhibit prototropic tautomerism , existing in equilibrium between three primary forms:

• OH-form (Enol): 1H-pyrazol-5-ol (Aromatic, often favored in polar solvents).

• CH-form (Keto): 1H-pyrazol-5(4H)-one (Disrupts aromaticity, often favored in non-polar solvents and solid state).

• NH-form (Imine): 1H-pyrazol-5-one (Less common).

Key Insight: In the solid state, 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol adopts the CH-form (Keto) . This preference is driven by the maximization of lattice energy through dipole alignment and hydrogen bonding, despite the loss of heteroaromaticity in the pyrazole ring.

Visualization: Tautomeric Equilibrium

Figure 1: Tautomeric equilibrium pathways. The solid-state structure locks the molecule into the CH-Keto form.

Experimental Methodology

Synthesis Protocol

The synthesis follows the classic condensation method (Jensen, 1959), ensuring high regioselectivity.

• Reagents: Ethyl benzoylacetate (1.0 eq), 4-Chlorophenylhydrazine (1.0 eq).

• Solvent: Ethanol (Absolute) or Acetic Acid.

• Catalyst: None required (thermal) or trace acid.

Step-by-Step Workflow:

• Dissolution: Dissolve 4-chlorophenylhydrazine in ethanol under gentle heating (40°C).

• Addition: Add ethyl benzoylacetate dropwise to the hydrazine solution.

• Reflux: Heat the mixture to reflux (78°C) for 2–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Precipitation: Cool the reaction mixture to 0°C. The pyrazolone precipitates as a solid.

• Filtration: Filter the crude solid and wash with cold ethanol.

• Recrystallization: Dissolve the crude product in hot ethanol. Allow slow evaporation at room temperature (296 K) over several days to obtain block-like single crystals suitable for XRD.

Crystallographic Data Collection

• Instrument: Bruker SMART or Enraf-Nonius CAD-4 diffractometer.

• Radiation: Mo Kα (λ = 0.71073 Å).[3][4]

• Temperature: 296 K.[1][3]

• Refinement: Full-matrix least-squares on

  .

Crystallographic Characterization

The following data represents the definitive structural parameters for the compound (Ding & Zhao, 2010).

Table 1: Crystal Data & Structure Refinement

Parameter	Value
Empirical Formula	C₁₅H₁₁ClN₂O
Formula Weight	270.71 g/mol
Crystal System	Monoclinic
Space Group	P2/c (No.[3] 13)
Unit Cell Dimensions	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Å Å Å
Angles
Volume	ų
Z (Molecules/Cell)	4
Calculated Density	1.409 Mg/m³
Absorption Coeff.[1] ( )	0.29 mm⁻¹
F(000)	560
R-Indices (Final)	,

Structural Analysis & Discussion

Molecular Conformation

The asymmetric unit consists of a central pyrazolone ring substituted at positions 1 and 3.[1][3]

• Twisting: The molecule is not planar.[3] Steric hindrance causes significant rotation of the aromatic substituents relative to the central heterocyclic ring.

  • Chlorophenyl Dihedral Angle: ~18.23°[1][3]

  • Phenyl Dihedral Angle: ~8.35°[1][3]

• Bond Lengths: The C=O bond length is consistent with a double bond character (~1.22–1.25 Å), and the N—N bond length confirms the single bond character typical of the CH-keto form, validating the tautomeric assignment.

Supramolecular Architecture

The stability of the crystal is governed by weak but directional non-covalent interactions. Unlike the OH-tautomer, which would form strong O—H···N hydrogen bonds, the CH-keto form relies on:

• C—H···O Hydrogen Bonds: The carbonyl oxygen acts as an acceptor for protons from adjacent aromatic rings or the methylene group (C4) of the pyrazolone ring.

• C—H···π Interactions: Weak attractive forces between the electron-deficient aromatic protons and the electron-rich

  -clouds of neighboring phenyl rings.

Visualization: Crystal Interaction Network

Figure 2: Abstract representation of the intermolecular forces stabilizing the crystal lattice.

Pharmaceutical Implications[1][3][4][5]

For researchers in drug discovery, this structure elucidates several key properties:

• Solubility Profile: The preference for the keto form in the solid state suggests higher lattice energy and potentially lower solubility in water compared to a hypothetical enol crystal. Formulations may require pH adjustment to force enolization or ionization.

• Receptor Docking: While the crystal is the keto form, the bioactive conformation in a protein pocket might be the enol form. Docking simulations should account for both tautomers. The "twisted" conformation observed (18°/8°) provides a realistic starting point for conformational sampling.

• Stability: The absence of labile O-H groups in the crystal lattice contributes to high thermal stability (Melting point: 435–436 K), advantageous for solid dosage forms.

References

• Ding, Y.-J., & Zhao, C.-X. (2010). "1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one."[1][3] Acta Crystallographica Section E: Structure Reports Online, 66(3), o709.

• Jensen, B. S. (1959). "The Synthesis of 1-Phenyl-3-methyl-2-pyrazolin-5-one." Acta Chemica Scandinavica, 13, 1668-1670.

• Elguero, J., et al. (1976). "The Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry, Supplement 1. Academic Press.

Sources

• 1. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(4-Fluoro­phen­yl)-3-methyl-4-phenyl­sulfanyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Advanced Tautomeric Dynamics in N-Substituted Pyrazolones

Executive Summary

The pyrazolone scaffold is a cornerstone of medicinal chemistry, serving as the pharmacophore for FDA-approved therapeutics like Edaravone (Radicava) and Metamizole . However, its utility is complicated by a dynamic "chameleon" nature: keto-enol-imine tautomerism .

For drug developers, ignoring this tautomerism is a critical failure point. It affects:

• Ligand-Target Binding: Protein pockets often select for a specific, sometimes minor, tautomer.

• Solubility & Permeability: The neutral CH-form differs vastly in lipophilicity from the zwitterionic NH-form or aromatic OH-form.

• Chemical Reactivity: Synthetic scale-up strategies (e.g., alkylation) fail if the reacting species is not the dominant one in the reaction medium.

This guide provides a mechanistic breakdown of N-substituted pyrazolone tautomerism, validated analytical protocols for their characterization, and a case study on Edaravone to bridge theory with clinical reality.

The Mechanistic Framework: The Triad of Tautomers

In N-substituted pyrazolones (specifically 1-substituted-3-methyl-5-pyrazolones), the equilibrium exists primarily between three forms. The position of this equilibrium (

) is governed by the electronic nature of substituents and solvent polarity .

The Three Players

• CH-Form (Keto): 1-substituted-2-pyrazolin-5-one.

  • Characteristics: Non-aromatic, sp³ carbon at C4.

  • Prevalence:[1] Dominant in non-polar solvents (CDCl₃, Benzene) and the gas phase.

• OH-Form (Enol): 1-substituted-5-hydroxypyrazole.

  • Characteristics: Fully aromatic pyrazole ring. Stabilized by hydrogen bond accepting solvents (DMSO, MeOH).

  • Prevalence:[1] Dominant in polar aprotic/protic solvents and often in the solid state (stabilized by intermolecular H-bonds).

• NH-Form (Imine/Hydrazone-like): 1-substituted-1,2-dihydro-3H-pyrazol-3-one.

  • Characteristics: Proton resides on N2.

  • Prevalence:[1] Generally the least stable due to charge separation/dipole penalties, but can be trapped by specific substitution patterns or binding pockets.

Visualization of the Equilibrium

Figure 1: The dynamic equilibrium of N-substituted pyrazolones. Solid arrows indicate the primary equilibrium observed in solution; dashed arrows indicate less favorable pathways.

Critical Drivers of Equilibrium

Solvent Effects (The "Chameleon" Effect)

The solvent is the single biggest determinant of structure in solution.

Solvent	Dielectric Constant ( )	Dominant Tautomer	Mechanistic Rationale
Chloroform ( )	4.8	CH-Form (>90%)	Non-polar environment disfavors the charge separation of the NH form and the H-bonding requirements of the OH form.
DMSO ( )	46.7	OH-Form (>80%)	Strong H-bond acceptor capability of DMSO stabilizes the acidic -OH proton; aromaticity drives the equilibrium.
Methanol ( )	33.0	Mixture (OH/NH)	Protic nature allows stabilization of both enol and NH forms via solvation shells.
Water ( )	80.1	NH/OH Mixture	High polarity supports zwitterionic resonance contributors found in the NH/OH forms.

Substituent Effects[2]

• Electron Withdrawing Groups (EWGs) at C4: Destabilize the CH-form by increasing the acidity of the C4 proton, pushing equilibrium toward the OH/NH forms.

• Bulky Groups at N1: Can sterically hinder solvation of the NH-form, forcing the molecule into the CH or OH states.

Analytical Validation: The "How-To"

Trusting a single analytical method is dangerous. A triangulated approach using NMR, X-ray, and Computational Chemistry is the industry standard.

NMR Spectroscopy: The Gold Standard

NMR is the only method capable of quantifying

in solution.

Diagnostic Signals Table:

Feature	CH-Form (Keto)	OH-Form (Enol)	NH-Form
Carbonyl (C5)	~170-175 ppm (C=O)	~155-160 ppm (C-OH)	~160-165 ppm
C4 Signal	~40-50 ppm (sp³)	~90-100 ppm (sp², aromatic)	~85-95 ppm (sp²)
C4 Protons	~3.5 ppm (s, 2H)	~5.5-6.0 ppm (s, 1H)	~5.5-6.0 ppm (s, 1H)
Coupling	~9-11 Hz	~9-11 Hz	~4-5 Hz (Distinctive)

Experimental Protocol: Determination of Tautomeric Ratio ( )

Objective: Quantify the ratio of CH:OH forms of a novel pyrazolone analog.

Materials:

• Analyte (N-substituted pyrazolone, >98% purity).

• Solvents:

  (99.8% D), (99.9% D).

• NMR Tube (5mm, high precision).

Workflow:

• Sample Prep: Dissolve 10 mg of analyte in 600

  L of . Repeat with . Note: Ensure solution is clear; precipitation indicates saturation or polymerization.

• Acquisition:

  • Run

    NMR (min 16 scans).

  • Run

    NMR (min 256 scans) or HSQC for rapid C-H correlation.

• Analysis:

  • Integrate the C4-methylene protons (CH-form, ~3.5 ppm) vs. the C4-methine proton (OH/NH-form, ~5.5-6.0 ppm).

  • Calculation:

• Validation: Check the

  spectrum.[2][3] If the C5 signal is >170 ppm, confirm CH-form dominance.

Case Study: Edaravone (Radicava)

Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) is a neuroprotective agent used in ALS and stroke recovery. Its mechanism of action—radical scavenging—is intrinsically linked to its tautomerism.[4]

The Tautomeric Profile[5]

• In Formulation: Often stabilized in the anionic form or OH-form depending on pH.

• Physiological pH (7.4): Exists as a mixture, but the anionic form is the most reactive species toward peroxyl radicals.

• Radical Scavenging: The electron-rich enol/enolate allows for rapid Single Electron Transfer (SET), quenching free radicals.

Edaravone Characterization Workflow

Figure 2: Analytical workflow for determining the solvent-dependent structure of Edaravone.

References

• Edaravone Tautomerism & Synthesis: Fakhraian, H., & Nafari, Y. (2021). Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Journal of Chemical Sciences. Link

• NMR Characterization: Holzer, W., et al. (2018). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Molecules. Link

• Theoretical & UV-Vis Analysis: Enchev, V., et al. (2005).[5] On the tautomerism of 1-phenyl-3-substituted-pyrazol-5-ones and their photoinduced products. ResearchGate. Link

• Biological Significance: BenchChem Technical Support. (2025). The Chemical Properties and Tautomeric Landscape of Edaravone: An In-depth Technical Guide. Link

• DFT Studies: Queiroz, et al. (2019). Tautomerism and Radical-Scavenging Activity of Edaravone by DFT Methods. Frontiers in Chemistry. Link

Sources

• 1. Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism [beilstein-journals.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Guide: Pyrazol-5-ol vs. Pyrazolin-5-one Forms in Drug Discovery

Executive Summary

The structural dichotomy between pyrazol-5-ol (aromatic enol) and pyrazolin-5-one (non-aromatic ketone) represents one of the most deceptive yet critical challenges in heterocyclic chemistry. For drug development professionals, ignoring this tautomeric equilibrium can lead to erroneous docking scores, misinterpretation of structure-activity relationships (SAR), and stability failures in formulation.

This guide provides a rigorous technical analysis of the tautomeric triad (CH-, OH-, and NH-forms), delineating the specific environmental and structural drivers that dictate the dominant species. It includes a validated analytical workflow to distinguish these forms and examines their distinct pharmacophoric implications, using Edaravone as a primary case study.

Part 1: Structural Fundamentals & The Tautomeric Triad

The core complexity arises because the pyrazolone scaffold is not static. It exists in a dynamic equilibrium between three primary tautomers. Understanding the electronic nature of each is prerequisite for rational drug design.

The Three Forms[1][2]

• CH-Form (2,4-dihydro-3H-pyrazol-3-one):

  • Nature: Non-aromatic ketone.

  • Key Feature: Contains an sp³ hybridized carbon at position 4 (

    ).

  • Prevalence: Often dominant in non-polar solvents (

    , Benzene) and the gas phase.

• OH-Form (1H-pyrazol-5-ol):

  • Nature: Aromatic enol.

  • Key Feature: Fully conjugated

    -system (6 electrons). Contains a hydroxyl group at position 5.[1]

  • Prevalence: Stabilized by polar protic solvents (DMSO, MeOH) and often found in the solid state due to intermolecular hydrogen bonding (dimers).

• NH-Form (1,2-dihydro-3H-pyrazol-3-one):

  • Nature: Hydrazone-like ketone.

  • Key Feature: Proton resides on N-2.

  • Prevalence: Less common but can be stabilized by specific intramolecular hydrogen bonds or in highly polar media.

Visualization of the Equilibrium

The following diagram illustrates the proton migration pathways defining these transitions.

Figure 1: The tautomeric triad of the pyrazolone scaffold.[2] The equilibrium is driven by solvent polarity, concentration, and substituent electronics.

Part 2: Factors Influencing Equilibrium

The "chameleon" nature of pyrazolones means the form you draw in ChemDraw is rarely the form present in your assay buffer.

Solvent Polarity & Hydrogen Bonding

• Non-Polar Solvents (

  , ): The CH-form predominates. The lack of hydrogen bond acceptors prevents stabilization of the OH/NH forms. However, at high concentrations, the OH-form may appear as dimers stabilized by intermolecular bonds.

• Polar Aprotic/Protic Solvents (DMSO, MeOH, Water): The OH-form and NH-form are heavily favored. Solvents like DMSO act as strong H-bond acceptors, stabilizing the acidic protons of the OH/NH forms. The aromatic stabilization energy of the OH-form becomes a significant driving force here.

Substituent Effects

• Electron Donating Groups (EDG) at C-3: Tend to stabilize the CH-form by increasing electron density in the ring, making the loss of aromaticity less energetically penalizing.

• Bulky Substituents: Can sterically hinder the planar conformation required for aromaticity in the OH-form, forcing the molecule into the non-planar CH-form.

Part 3: Analytical Characterization (The Decision Matrix)

Distinguishing these forms requires specific spectroscopic markers.[3] Reliance on a single method (e.g., just

NMR) is often insufficient due to rapid exchange rates.

Comparative Spectroscopic Data

Feature	CH-Form (Keto)	OH-Form (Enol)	NH-Form (Hydrazone)
NMR (C-4)	Singlet ( ), 3.0–4.5 ppm	Singlet ( ), 5.5–6.5 ppm (Vinylic)	Singlet ( ), 5.0–6.0 ppm
NMR (C-4)	, 40–55 ppm	, 90–105 ppm	, 85–100 ppm
NMR (C-5/C=O)	Carbonyl, 165–175 ppm	C-OH, 155–165 ppm	Amide-like C=O, 160–170 ppm
IR Spectroscopy	Strong C=O stretch (~1700 )	Broad OH (3400 ), C=N/C=C (~1600 )	N-H stretch, Amide I/II bands
Aromaticity	No	Yes	Partial

Analytical Workflow Diagram

Figure 2: Step-by-step NMR decision tree for assigning pyrazolone tautomers.

Part 4: Implications in Drug Development

Case Study: Edaravone (Radicava)

Edaravone, an antioxidant used for ALS and stroke recovery, perfectly exemplifies the biological relevance of this tautomerism.

• Mechanism: Edaravone scavenges free radicals via electron transfer (SET) and hydrogen atom transfer (HAT).[4][5]

• Activity: Research indicates the NH-form is often the most potent radical scavenger via the SET mechanism, while the OH-form excels in HAT mechanisms due to the labile O-H bond.

• Docking Errors: Docking the CH-form (often the default in libraries) into a protein pocket that requires the planar, aromatic OH-form can lead to false negatives. The CH-form has a tetrahedral geometry at C-4, creating steric clashes that the planar OH-form avoids.

Pharmacophore Modeling

• H-Bond Donor/Acceptor: The CH-form acts primarily as an H-bond acceptor (C=O). The OH-form acts as both a donor (O-H) and acceptor (N-2).

• Pi-Stacking: Only the OH-form (and to an extent the NH-form) can engage in

  stacking interactions with aromatic residues (Phe, Tyr, Trp) in the binding pocket.

Part 5: Experimental Protocols

Protocol 1: Determination of Tautomeric Ratio via NMR

Objective: Quantify the ratio of CH vs. OH/NH forms in solution.[6]

• Sample Preparation:

  • Weigh 10-15 mg of the pyrazolone derivative.

  • Dissolve in 0.6 mL of anhydrous

    (to favor CH) and a separate sample in (to favor OH/NH).

  • Note: Ensure solvents are dry; water promotes rapid exchange, broadening signals.

• Acquisition:

  • Run a standard

    NMR (minimum 400 MHz).

  • Set relaxation delay (

    ) to >5 seconds to ensure accurate integration of exchangeable protons.

• Analysis:

  • Integrate the C-4 protons.

  • CH-form: Look for the

    signal (approx. 3.5 ppm). Normalize this integral to 2H.

  • OH-form: Look for the vinylic C-4

    (approx. 5.5 ppm). Normalize to 1H.

  • Calculation:

Protocol 2: Solid-State Identification (IR/X-ray)

Objective: Determine the stable polymorph form in solid drug substance.

• IR Spectroscopy (ATR):

  • Place solid sample on the ATR crystal.

  • Scan range: 4000–600

    .

  • Diagnostic: Look for the "Amide/Keto" band. If a sharp peak exists at >1680

    , the CH-form or non-H-bonded ketone is present. If the region 1680–1700 is quiet but strong bands appear at 1550–1620 , the OH-form (zwitterionic/H-bonded) dominates.

• X-Ray Powder Diffraction (XRPD):

  • This is the gold standard. The OH-form typically crystallizes as dimers held together by strong

    hydrogen bonds, resulting in distinct lattice parameters compared to the CH-form.

References

• Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles deriv

  • Source: PubMed / Journal of Saudi Chemical Society

  • URL:[Link]

• The Structure of Pyrazoles in the Solid State: A Combined CPMAS, NMR, and Crystallographic Study.

  • Source: ACS Public

  • URL:[Link]

• On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols.

  • Source: PMC / Molecules

  • URL:[Link]

• Tautomerism and Radical-Scavenging Activity of Edaravone by DFT Methods.

  • Source: ResearchGate / Journal of Comput

  • URL:[Link]

• Intermolecular Interactions of Edaravone in Aqueous Solutions of Ethaline and Glyceline Inferred from Experiments and Quantum Chemistry Comput

  • Source: MDPI / Molecules

  • URL:[Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. bcc.bas.bg [bcc.bas.bg]
• 3. dumdummotijheelcollege.ac.in [dumdummotijheelcollege.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Jensen Method (1959) for 4-Acyl-5-Pyrazolone Synthesis

[1][2][3]

Part 1: Scientific Foundation & Strategic Overview

Introduction

The Jensen Method , established by Bror Skytte Jensen in 1959, represents a pivotal advancement in the functionalization of pyrazolones. While the classical Knorr synthesis constructs the pyrazolone ring, the Jensen protocol is a specialized downstream modification used to install acyl groups at the C-4 position of 1-phenyl-3-methyl-5-pyrazolone (PMP).

This method is historically and industrially significant because it overcomes the limitations of traditional Claisen condensations (using sodium ethoxide), which often suffer from O-acylation side products and poor yields for benzoyl derivatives. Jensen’s innovation was the use of Calcium Hydroxide [Ca(OH)₂] in Dioxane , which drives the reaction exclusively toward C-acylation by forming a stable calcium-chelated intermediate.

Mechanism of Action

The reaction operates via a chelation-controlled acylation .

• Deprotonation: Ca(OH)₂ acts as a base, deprotonating the C-4 methylene proton of the pyrazolone.

• Coordination: The calcium ion coordinates with the enolate oxygen and the carbonyl oxygen, stabilizing the anion.

• Acylation: The acid chloride attacks the C-4 position. The resulting 1,3-dicarbonyl system (in the pyrazolone scaffold) forms a tight chelate with calcium, preventing O-acylation and driving the equilibrium forward.

• Hydrolysis: Acidic workup breaks the calcium complex, releasing the free 4-acyl-5-pyrazolone ligand.

Key Applications

• Metal Extraction: The resulting 4-acyl-pyrazolones (e.g., HPMBP) are potent extractants for lanthanides and actinides in nuclear reprocessing.

• Coordination Chemistry: Precursors for

  -diketonate-like metal complexes.

• Pharmaceuticals: Intermediates for biologically active pyrazole derivatives.[1]

Part 2: Detailed Experimental Protocol

Reagents and Equipment

Reagents:

• Substrate: 1-Phenyl-3-methyl-5-pyrazolone (PMP) [CAS: 89-25-8] - High Purity (>98%).

• Acylating Agent: Benzoyl Chloride (or homologous acid chlorides like Acetyl/Propionyl chloride).

• Catalyst/Base: Calcium Hydroxide [Ca(OH)₂] - Powder, technical grade or better.

• Solvent: 1,4-Dioxane (Anhydrous preferred to minimize acid chloride hydrolysis).

• Quenching Acid: 2M Hydrochloric Acid (HCl).

• Recrystallization Solvents: Methanol, Ethanol, or Dioxane/Water mixtures.

Equipment:

• 3-Neck Round Bottom Flask (250 mL or 500 mL).

• Reflux Condenser.[2]

• Mechanical Stirrer (preferred over magnetic due to thick slurry formation).

• Addition Funnel (pressure-equalizing).

• Heating Mantle with Temp Controller.

Step-by-Step Methodology

Note: The following scale is adapted from the original Jensen (1959) 15g scale.

Phase 1: Formation of the Calcium Enolate

• Setup: Assemble the 3-neck flask with the stirrer, condenser, and addition funnel. Flush with nitrogen if using highly moisture-sensitive acid chlorides.

• Dissolution: Charge the flask with 15.0 g (86 mmol) of 1-Phenyl-3-methyl-5-pyrazolone.

• Solvent Addition: Add 60–80 mL of 1,4-Dioxane .

• Heating: Heat gently (approx. 40–50°C) until the pyrazolone is fully dissolved.

• Catalyst Addition: Add 12.0 g (162 mmol) of Calcium Hydroxide powder.

  • Insight: The stoichiometry uses ~2 equivalents of base to neutralize the HCl generated and form the complex.

  • Observation: The mixture will become a suspension.

Phase 2: The Jensen Acylation

• Acyl Addition: Place 9.9 mL (12.0 g, 85 mmol) of Benzoyl Chloride in the addition funnel.

• Reaction: Add the acid chloride dropwise over 1–5 minutes.

  • Critical: The reaction is exothermic. The mixture will thicken significantly into a paste as the calcium complex forms. Ensure the stirrer has high torque.

• Reflux: Once addition is complete, heat the mixture to reflux (~101°C) .

• Duration: Maintain reflux for 30 minutes .

  • Mechanism Check: The thick paste indicates the successful formation of the Calcium-Bis(4-acyl-pyrazolonate) complex.

Phase 3: Hydrolysis and Isolation

• Quenching: Remove the heat source. While the mixture is still warm, pour the thick paste into a beaker containing 200 mL of 2M HCl .

  • Alternative: If the paste is too thick to pour, add the HCl directly to the flask (cautiously) to dissolve the calcium salts.

• Decomposition: Stir vigorously. The calcium complex will decompose, the Ca²⁺ will go into the aqueous phase, and the product will precipitate.

• Separation:

  • Solid Product: If the product precipitates as a solid (common for benzoyl derivatives), filter off the crude crystals.

  • Oily Product: If an oil forms (common for shorter alkyl chains), cool the mixture on ice to induce crystallization or extract with chloroform.

• Purification: Recrystallize the crude solid.

  • Solvent Choice: Use Dioxane-Water (50:50) or Ethanol for benzoyl derivatives.

  • Yield Expectations: ~50–80% depending on the acyl group.

Data Summary Table

Parameter	Specification	Notes
Molar Ratio	1.0 : 1.0 : 1.9	PMP : Acid Chloride : Ca(OH)₂
Solvent	1,4-Dioxane	Essential for solubility and reflux temp.
Temperature	Reflux (~101°C)	Required for rapid conversion.
Time	30 Minutes	Extended times may cause degradation.
Appearance	Thick Paste	Indicates Ca-complex formation.[2]
Workup pH	Acidic (< pH 2)	Necessary to break Ca-chelate.

Part 3: Visualization & Logic

Reaction Scheme & Mechanism (Graphviz)

Caption: Figure 1. Mechanistic pathway of the Jensen Synthesis. The formation of the insoluble Calcium complex prevents O-acylation.

Process Workflow Diagram

Caption: Figure 2. Operational workflow for the Jensen 1959 protocol.

Part 4: Troubleshooting & Critical Parameters

Moisture Control

• Issue: Acid chlorides hydrolyze rapidly in wet dioxane.

• Solution: Use freshly distilled dioxane (over sodium/benzophenone) or commercial anhydrous grade. While the Jensen method is robust due to the excess base, moisture reduces yield by consuming the acylating agent.

Agitation

• Issue: The reaction mixture turns into a "thick paste" (the calcium complex).[2] Magnetic stir bars often seize, leading to local overheating and charring.

• Solution: Overhead mechanical stirring is mandatory for scales >5g.

Temperature Management

• Issue: Adding acid chloride too fast without cooling can cause vigorous boiling and loss of reagent.

• Solution: Although the protocol calls for reflux later, the initial addition should be controlled. If the reaction is too vigorous, cool the flask slightly during addition, then ramp to reflux.

Product Characterization (Self-Validation)

• Keto-Enol Tautomerism: These products exist in equilibrium.

  • Solid State: Often Zwitterionic or Keto form.[3]

  • Solution (Non-polar): Enol form (chelated).

  • Validation: A ferric chloride (

    ) test in methanol will turn deep red/violet , confirming the presence of the enolic -diketone moiety.

Part 5: References

• Jensen, B. S. (1959).[4][3][5][6][7] "The Synthesis of 1-Phenyl-3-methyl-4-acyl-pyrazolones-5". Acta Chemica Scandinavica, 13 , 1668–1670.[4][5]

• Marchetti, F., et al. (2005). "Acylpyrazolone ligands: Synthesis, structures, metal coordination chemistry and applications". Coordination Chemistry Reviews, 249 (24), 2909-2945.

• Umetani, S., & Freiser, H. (1987). "Acylpyrazolones as Extractants". Inorganic Chemistry, 26 (19), 3179–3181.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. orbit.dtu.dk [orbit.dtu.dk]
• 5. semanticscholar.org [semanticscholar.org]
• 6. orientjchem.org [orientjchem.org]
• 7. Pyrazolone-based metal complexes: synthesis, characterization and theoretical study of Zn(II), Cu(II) and Mo(IV) derivatives [tesidottorato.depositolegale.it]

Application Note: High-Yield Synthesis of 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5-ol via Knorr Condensation

Introduction & Pharmacological Relevance

Pyrazolones represent a highly privileged class of five-membered heterocyclic compounds characterized by a pyrazole ring bearing a keto (C=O) group. Originally synthesized in 1883 by Ludwig Knorr, these structural scaffolds have become a cornerstone in modern medicinal chemistry due to their broad spectrum of pharmacological activities, which include potent analgesic, anti-inflammatory, antimicrobial, and anticonvulsant properties[1].

In contemporary drug development, halogenated pyrazolone derivatives are rigorously explored for their targeted anticancer activities, specifically their ability to inhibit critical signaling cascades such as the1[1]. This application note details a robust, self-validating protocol for the synthesis of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol (which exists in equilibrium with its tautomer, 1-(4-chlorophenyl)-3-phenyl-1H-pyrazole-5(4H)-one) utilizing the condensation of 2 with ethyl benzoylacetate[3][2].

Mechanistic Causality & Reaction Design

The synthesis is driven by a modified Knorr pyrazole condensation. The successful formation of the pyrazolone ring relies on the precise thermodynamic control of sequential nucleophilic attacks and dehydration steps.

• Regioselectivity & Initial Attack: The terminal nitrogen (NH₂) of 4-chlorophenylhydrazine is less sterically hindered and more nucleophilic than the internal secondary nitrogen. It selectively attacks the highly electrophilic ketone carbonyl of ethyl benzoylacetate. Following the loss of a water molecule, a hydrazone intermediate is formed.

• Intramolecular Cyclization: The secondary nitrogen then undergoes an intramolecular nucleophilic acyl substitution at the neighboring ester carbonyl. This cyclization expels ethanol, forming the stable five-membered pyrazolone ring.

• The Role of Glacial Acetic Acid: Glacial acetic acid acts as both the solvent and the acid catalyst[3]. Causality: It protonates the carbonyl oxygens to enhance their electrophilicity, driving the initial condensation. Crucially, its weak acidity maintains a pH (~4-5) that prevents the complete protonation of the hydrazine nucleophile, which would otherwise arrest the reaction.

• The Role of Sodium Acetate: 4-Chlorophenylhydrazine is highly toxic and prone to oxidation, so it is typically supplied as a stable hydrochloride salt[2]. Causality: An equimolar amount of anhydrous sodium acetate must be added to act as a mild base, neutralizing the HCl and liberating the free, nucleophilic hydrazine base in situ.

Fig 1. Mechanistic pathway of the Knorr condensation yielding the pyrazolone core.

Quantitative Data & Reagent Stoichiometry

The following table outlines the optimized stoichiometry for a 10 mmol scale reaction, designed to maximize yield while minimizing unreacted starting materials[3].

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume	Experimental Role
4-Chlorophenylhydrazine HCl	179.05	1.0	10.0	1.79 g	Primary Nucleophile
Ethyl benzoylacetate	192.21	1.0	10.0	1.92 g	Bis-Electrophile
Sodium acetate (anhydrous)	82.03	1.0	10.0	0.82 g	Base (Liberates free hydrazine)
Glacial acetic acid	60.05	Solvent	-	15.0 mL	Solvent & Acid Catalyst

Experimental Protocol

This workflow is designed as a self-validating system. Adherence to the specified times, temperatures, and solvent ratios ensures high-purity isolation without the need for column chromatography.

Step 1: Reagent Preparation & Activation In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend 4-chlorophenylhydrazine hydrochloride (1.79 g, 10 mmol) and anhydrous sodium acetate (0.82 g, 10 mmol) in 15 mL of glacial acetic acid. Stir vigorously for 10 minutes at room temperature. Note: This step is critical to ensure the complete in situ liberation of the free hydrazine base prior to the addition of the electrophile.

Step 2: Electrophile Addition Add ethyl benzoylacetate (1.92 g, 10 mmol) dropwise to the stirring suspension over 2 minutes.

Step 3: Acidic Condensation (Reflux) Attach a reflux condenser and heat the reaction mixture in a silicone oil bath at 115 °C for 6 to 8 hours[3]. Causality: Extended thermal energy is required to drive the secondary cyclization step and ensure the complete elimination of ethanol, preventing the isolation of the uncyclized hydrazone intermediate.

Step 4: In-Process Reaction Monitoring Validate reaction progress via Thin Layer Chromatography (TLC) using a mobile phase of petroleum ether/ethyl acetate (5:2). The desired pyrazolone product typically exhibits an Rf value of ~0.2 to 0.3[3].

Step 5: Precipitation Once TLC confirms the consumption of starting materials, remove the flask from the heat and cool to room temperature. Slowly pour the mixture into 50 mL of crushed ice-water under vigorous stirring. A distinct solid precipitate will form immediately.

Step 6: Filtration and Selective Washing Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with cold distilled water to remove residual acetic acid and sodium chloride salts. Follow this with a wash using a cold mixture of ethyl acetate/hexane (20:80)[1]. Causality: The non-polar hexane removes unreacted ethyl benzoylacetate and non-polar byproducts, while the highly polar pyrazolone remains insoluble and safely on the filter paper.

Step 7: Recrystallization Purify the crude product by recrystallization from hot ethanol (or benzene) to yield pure 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol as a crystalline solid[1][3].

Fig 2. Step-by-step experimental workflow for the synthesis and purification of the product.

Analytical Characterization (Self-Validating System)

To definitively validate the structural integrity and regiochemistry of the synthesized pyrazolone, the following spectroscopic markers must be confirmed against the isolated product[3]:

• ¹³C-NMR Spectroscopy: The C5 carbon (attached to the enolic OH group / keto carbonyl) should resonate characteristically at ~154.5 ppm . The C4 carbon of the pyrazolone ring typically resonates at ~86.5 ppm , and the C3 carbon at ~147.7 ppm [3].

• IR Spectroscopy (ATR): Look for characteristic absorption bands around 1705 cm⁻¹ (C=O stretch of the keto tautomer), 1593–1485 cm⁻¹ (C=N and C=C stretches), and 748 cm⁻¹ (C-Cl stretch confirming the presence of the chlorophenyl ring)[3].

References

• Benchchem. "Pyrazolone | C3H4N2O | Research Chemical - Benchchem". Source: benchchem.com.
• MDPI. "Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives". Source: mdpi.com.
• PubChem. "(4-Chlorophenyl)hydrazine | C6H7ClN2 | CID 70624 - PubChem - NIH". Source: nih.gov.

Sources

• 1. Pyrazolone|C3H4N2O|Research Chemical [benchchem.com]
• 2. (4-Chlorophenyl)hydrazine | C6H7ClN2 | CID 70624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Advanced Synthesis and Antimicrobial Evaluation of Pyrazole Derivatives: A Comprehensive Protocol Guide

Introduction & Mechanistic Rationale

The escalation of multi-drug resistant (MDR) bacterial and fungal pathogens has necessitated the rapid development of novel antimicrobial agents. Among nitrogen-containing heterocycles, the pyrazole ring—a five-membered aromatic structure containing two adjacent nitrogen atoms—stands out as a highly privileged pharmacophore[1]. Pyrazole derivatives exhibit profound structural versatility, allowing them to act as bioisosteres for various natural ligands and interact with critical microbial targets, such as bacterial DNA gyrase B and Enoyl ACP reductase[1][2].

As a Senior Application Scientist, it is crucial to recognize that the successful development of these agents relies not just on executing synthetic steps, but on understanding the thermodynamic and kinetic principles driving their assembly. The classical Knorr Pyrazole Synthesis and the Claisen-Schmidt/Cyclocondensation pathways remain the gold standards for generating these scaffolds[1][3].

Structure-Activity Relationship (SAR) Insights

The antimicrobial efficacy of pyrazole derivatives is heavily dictated by their substitution patterns. Studies utilizing Hansch analysis have demonstrated a direct correlation between the lipophilicity (cLogP) of the pyrazole derivative and its Minimum Inhibitory Concentration (MIC) against lipid-rich pathogens like Mycobacterium tuberculosis and Gram-negative bacteria[4].

• Halogenation: The introduction of electron-withdrawing, lipophilic halogens (e.g., -Cl, -Br) at the para-position of aryl substituents significantly enhances cell wall penetration and target binding affinity[3].

• Hybridization: Fusing the pyrazole core with other bioactive moieties (e.g., benzofurans, imidazoles, or thiazoles) creates multi-target agents that resist conventional efflux pump mechanisms[1][4].

Synthetic Pathway Visualization

The following diagram illustrates the mechanistic flow from starting materials to the final biological evaluation. The process relies on an initial base-catalyzed condensation, followed by an acid-catalyzed intramolecular cyclization.

Workflow of pyrazole synthesis via cyclocondensation and subsequent antimicrobial screening.

Experimental Protocols

The following methodologies are designed as self-validating systems. By monitoring specific physical and chemical endpoints, researchers can ensure the integrity of the synthesis before proceeding to biological evaluation.

Protocol A: Synthesis of Chalcone Intermediates (Claisen-Schmidt Condensation)

Chalcones (

-unsaturated ketones) serve as the highly electrophilic precursors required for pyrazole ring closure[3].

Causality & Design: The reaction utilizes a strong base (KOH or NaOH) to deprotonate the acetophenone, generating a reactive enolate. This enolate attacks the carbonyl carbon of the aromatic aldehyde. The subsequent dehydration is thermodynamically driven to produce the highly conjugated, strictly trans (

)-isomer, which is essential for the stereospecificity of the downstream cyclization[3].

Step-by-Step Procedure:

• Preparation: Dissolve 0.01 mol of the substituted acetophenone and 0.01 mol of the appropriate aromatic aldehyde (e.g., 4-chlorobenzaldehyde) in 30 mL of absolute ethanol.

• Catalysis: Place the flask in an ice bath (0–5 °C). Slowly add 10 mL of a 40% aqueous KOH solution dropwise over 15 minutes under continuous magnetic stirring. Note: Temperature control prevents the Cannizzaro side-reaction of the aldehyde.

• Propagation: Remove the ice bath and stir the mixture at room temperature for 12–24 hours. The formation of a dense precipitate indicates successful condensation.

• Validation & Isolation: Pour the mixture over crushed ice and neutralize with 1M HCl until pH 7 is reached. Filter the crude chalcone under vacuum, wash with cold distilled water, and recrystallize from hot ethanol.

• Quality Control: Confirm the trans geometry via

  H-NMR; the vinylic protons should exhibit a coupling constant ( ) of 15–16 Hz[3].

Protocol B: Microwave-Assisted Synthesis of Pyrazole Derivatives

Conventional refluxing for pyrazole synthesis can take 11–36 hours. Microwave-assisted organic synthesis (MAOS) is employed here to drastically reduce reaction times and improve yields.

Causality & Design: Microwave irradiation provides rapid, volumetric heating that directly excites the polar solvent and reagents, overcoming the activation energy barrier for the intramolecular cyclization of the Schiff-base intermediate[5]. Glacial acetic acid is used as a catalyst to protonate the chalcone's carbonyl oxygen, increasing its electrophilicity and facilitating the nucleophilic attack by the terminal nitrogen of the hydrazine derivative[5].

Step-by-Step Procedure:

• Reaction Assembly: In a microwave-safe quartz vessel, combine 0.005 mol of the synthesized chalcone and 0.006 mol of hydrazine hydrate (or thiosemicarbazide for thio-derivatives).

• Solvent & Catalyst: Add 15 mL of absolute ethanol and 3–5 drops of glacial acetic acid.

• Irradiation: Place the vessel in a dedicated microwave synthesizer. Irradiate at 300 W (approx. 80–90 °C) for 5–10 minutes. Monitor the reaction progression via TLC (eluent: 8:2 Hexane/Ethyl Acetate) every 2 minutes.

• Isolation: Upon consumption of the starting material, cool the mixture to room temperature and pour it into 50 mL of ice-cold water.

• Purification: Collect the precipitated pyrazole derivative by filtration, wash with cold water, dry, and recrystallize from an ethanol/DMF mixture.

• Quality Control: Confirm ring closure via FT-IR (disappearance of the broad chalcone C=O stretch at ~1660 cm

  and appearance of C=N stretch at 1566–1595 cm )[3].

Protocol C: Antimicrobial Susceptibility Testing (REMA)

To evaluate the synthesized compounds, the Resazurin Microtiter Assay (REMA) is utilized.

Causality & Design: Traditional broth microdilution relies on visual turbidity, which can be obscured by poorly soluble pyrazole derivatives. REMA introduces resazurin, a redox indicator. Metabolically active (viable) bacteria irreversibly reduce the blue resazurin to pink resorufin. This provides a self-validating, colorimetric endpoint that eliminates optical interference from the drug precipitate[4].

Step-by-Step Procedure:

• Inoculum Preparation: Standardize the bacterial suspension (e.g., S. aureus, E. coli, M. tuberculosis H37Rv) to a 0.5 McFarland standard, then dilute 1:100 in Mueller-Hinton broth (or Middlebrook 7H9 for mycobacteria).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the pyrazole derivatives (dissolved in DMSO) to achieve a concentration range of 0.1 to 100 µg/mL. Ensure the final DMSO concentration does not exceed 1% v/v to prevent solvent toxicity.

• Inoculation: Add 100 µL of the bacterial inoculum to each well. Include a positive growth control (no drug) and a negative sterility control (no bacteria).

• Incubation: Incubate the plates at 37 °C for 24 hours (or up to 7 days for M. tuberculosis).

• Indicator Addition: Add 30 µL of a 0.01% resazurin sodium salt solution to each well. Incubate for an additional 2–4 hours.

• Endpoint Determination: The MIC is defined as the lowest concentration of the pyrazole derivative that prevents the color change from blue to pink.

Quantitative Data Presentation

The table below summarizes the benchmark Minimum Inhibitory Concentration (MIC) data for recently developed pyrazole classes, demonstrating the impact of rational structural modifications.

Compound Class / Substitution	Target Pathogen	MIC ( g/mL)	Mechanism / Notes	Ref.
Benzofuran-Pyrazole (Cpd 9)	Escherichia coli	2.50 – 20.0	DNA Gyrase B Inhibition (IC 9.80 M)	[1]
Bis-Pyrazole (Cpd 7p)	Staphylococcus aureus	8.0	Disrupts bacterial morphogenesis before lysis	[2]
Biarylpyrazole Imidazole (Cpd 10f)	Mycobacterium tuberculosis	1.56	High lipophilicity (cLogP 4.19) aids cell wall entry	[4]
Halogenated Pyrazole (-Cl, -Br)	Candida albicans	< 10.0	Enhanced target binding via lipophilic halogens	[3]
Indolyl-Pyrazole (Cpd 3c)	Pseudomonas aeruginosa	30.2 – 43.2	Broad-spectrum activity via nicotinic acid fusion

References

• Synthetic Update on Antimicrobial Potential of Novel Pyrazole Derivatives: A Review Researcher.life URL:[Link]

• Synthesis of Novel Bis-pyrazole Derivatives as Antimicrobial Agents ResearchGate URL:[Link]

• Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential MDPI URL:[Link]

• Design and Synthesis of Imidazole and Triazole Pyrazoles as Mycobacterium Tuberculosis CYP121A1 Inhibitors National Institutes of Health (PMC) URL:[Link]

• Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles National Institutes of Health (PMC) URL:[Link]

• Synthesis, characterization and biological activity of certain Pyrazole derivatives Journal of Chemical and Pharmaceutical Research (JOCPR) URL:[Link]

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Imidazole and Triazole Pyrazoles as Mycobacterium Tuberculosis CYP121A1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Advanced Application Note: Solvent-Free Mechanochemical Synthesis of Pyrazolones

Executive Summary

Pyrazolones are privileged pharmacophores widely utilized in the discovery of anti-inflammatory, analgesic, and antimicrobial agents. However, traditional synthetic routes rely heavily on volatile organic solvents (VOS) and prolonged thermal activation, leading to high Environmental factors (E-factors) and significant waste generation. This application note details a robust, solvent-free mechanochemical protocol for pyrazolone synthesis using high-speed ball milling. By leveraging mechanical energy, this method accelerates condensation and cyclization kinetics, offering a highly efficient, green alternative to classical solution-phase chemistry[1].

Mechanistic Rationale: The Power of Mechanical Activation

In solution-phase chemistry, reaction rates are fundamentally limited by diffusion and the formation of solvation shells, which stabilize ground states and increase activation energy barriers. Mechanochemistry circumvents this by operating in the solid or neat liquid state, inducing chemical reactions through the direct absorption of mechanical energy[2].

The direct application of mechanical force—via shear, friction, and impact from milling media—continually exposes fresh reactive surfaces and induces localized micro-heating. For the synthesis of pyrazolones, the reaction between a

-ketoester and a hydrazine derivative proceeds via a two-step cascade:

• Intermolecular Condensation: Formation of a hydrazone intermediate.

• Intramolecular Cyclization: Loss of water or alcohol to yield the pyrazolone core.

Under solvent-free ball-milling conditions, the absence of solvent maximizes the effective collision frequency between the neat reagents. This uniquely enables one-pot, multistep syntheses, such as the direct generation of fluorinated pyrazolones or multicomponent pyrano[2,3-c]pyrazoles, which would otherwise require tedious intermediate isolation and purification in solution[1][3].

Reaction Pathway & Workflow Visualization

Fig 1. Mechanochemical workflow and reaction pathway for solvent-free pyrazolone synthesis.

Comparative Analysis: Mechanochemistry vs. Traditional Synthesis

To understand the operational advantages of this protocol, quantitative metrics comparing traditional reflux methods with mechanochemical milling are summarized below:

Parameter	Traditional Solution-Phase	Mechanochemical (Ball Milling)	Mechanistic Causality / Advantage
Reaction Time	2–12 hours (reflux)	10–30 minutes	High-frequency mechanical impact rapidly overcomes activation energy barriers[4].
Solvent Usage	High (Ethanol, Acetic Acid)	Zero (or catalytic LAG)	Elimination of solvation shells increases effective reagent concentration to the absolute maximum.
Yield	60–80%	85–99%	Avoidance of solvent-induced side reactions and equilibrium dilution[4].
E-Factor	> 50	< 5	Near-zero waste generation; no bulk solvent disposal required.
Intermediate Isolation	Often required	One-pot, multi-step possible	Continuous mechanical energy drives cascade reactions in situ[3].

Self-Validating Experimental Protocol: Synthesis of 3-Methyl-1-phenyl-2-pyrazolin-5-one

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system . Each critical phase includes an empirical checkpoint to verify the success of the step before proceeding.

Equipment & Reagents

• Equipment: Retsch MM 400 mixer mill (or equivalent planetary ball mill), 10 mL stainless steel milling jars, two 5 mm stainless steel balls.

• Reagents: Ethyl acetoacetate (1.0 mmol), Phenylhydrazine (1.0 mmol).

• Grinding Auxiliary: Silica gel (0.5 g) – Crucial for liquid reagents to facilitate mechanical energy transfer via pseudo-solid state dynamics.

Step-by-Step Methodology

Step 1: Preparation & Loading

• Action: Add 0.5 g of oven-dried silica gel to the 10 mL stainless steel jar. Sequentially add 1.0 mmol of ethyl acetoacetate and 1.0 mmol of phenylhydrazine.

• Causality: Because both starting materials are liquids at room temperature, direct milling would result in poor energy transfer (hydrodynamic dampening). The silica gel acts as a solid support, converting the mixture into a pseudo-solid state that effectively absorbs the kinetic energy of the milling balls.

• Validation Checkpoint (Phase State): The mixture must appear as a free-flowing, slightly damp powder before milling. If it is a slurry, add an additional 0.1 g of silica gel.

Step 2: Mechanical Activation

• Action: Seal the jar, securely clamp it into the mixer mill, and mill at a frequency of 30 Hz for 15 minutes.

• Causality: The 30 Hz frequency provides optimal impact velocity for the 5 mm balls, driving the endothermic dehydration and dealcoholation steps without causing thermal degradation of the hydrazine derivative.

• Validation Checkpoint (Thermal Transfer): Immediately upon stopping the mill, carefully touch the exterior of the jar. It should be noticeably warm (approx. 40–50 °C), confirming efficient kinetic-to-thermal energy conversion[4].

Step 3: In-Line Reaction Monitoring

• Action: Open the jar and extract a ~2 mg sample of the milled powder. Suspend in 1 mL of ethyl acetate, filter through a cotton plug, and spot on a silica TLC plate alongside pure phenylhydrazine.

• Causality: Mechanochemical reactions can be heterogeneous depending on jar geometry; verifying complete consumption of the limiting reagent prevents downstream purification bottlenecks.

• Validation Checkpoint (Chemical Conversion): Elute with Hexane/Ethyl Acetate (7:3). Stain with basic KMnO₄ or p-anisaldehyde. The complete disappearance of the phenylhydrazine spot confirms the reaction has reached the endpoint.

Step 4: Product Isolation & Verification

• Action: Transfer the milled powder to a sintered glass funnel. Extract the product by washing the silica gel with hot ethanol (3 x 5 mL). Concentrate the filtrate under reduced pressure to induce crystallization of the pyrazolone.

• Causality: The solvent-free nature of the reaction eliminates the need for complex aqueous workups or liquid-liquid extractions. Simple solid-liquid filtration separates the product from the grinding auxiliary.

• Validation Checkpoint (Structural Integrity): Determine the melting point (Expected: 127–129 °C). Confirm the structure via ¹H NMR (CDCl₃): the presence of diagnostic methylene protons (singlet, ~3.4 ppm) or the enol-form methine proton validates the formation of the pyrazolone core.

Downstream Applications: Late-Stage Functionalization

Mechanochemistry is not limited to core scaffold synthesis. Recent advances have demonstrated that pyrazolones synthesized via ball milling can undergo subsequent solvent-free dehydrogenative C−H chalcogenation. By milling pyrazolones with thiols or diselenides under metal-free conditions, researchers can rapidly access complex, functionalized pharmaceutical precursors, further proving the versatility of mechanochemical activation in late-stage drug development[5].

References

• [1] Mechanochemical Synthesis of Biologically Relevant Heterocycles (Chapter 8). The Royal Society of Chemistry.1

• [2] Ball Milling Promoted N-Heterocycles Synthesis. MDPI. 2

• [4] One-Pot Synthesis of 3,5-Diphenyl-1H-Pyrazoles from Chalcones and Hydrazine Under Mechanochemical Ball Milling. Heterocycles (Clockss).4

• [5] Solvent‐Free Dehydrogenative C−H Chalcogenations of Pyrazolones Using Mechanochemistry. ResearchGate / Asian Journal of Organic Chemistry. 5

• [3] One-pot multistep mechanochemical synthesis of fluorinated pyrazolones. Beilstein Journal of Organic Chemistry. 3

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. Ball Milling Promoted N-Heterocycles Synthesis [mdpi.com]
• 3. BJOC - One-pot multistep mechanochemical synthesis of fluorinated pyrazolones [beilstein-journals.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]

Application Note: Advanced Methodologies for the Functionalization of the C-4 Position in Pyrazol-5-ols

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Discipline: Medicinal Chemistry & Synthetic Methodology

Introduction & Mechanistic Causality

Pyrazol-5-ols (and their tautomeric counterparts, pyrazolin-5-ones) are privileged scaffolds in medicinal chemistry, forming the structural core of numerous therapeutics, including sedatives, anti-infectives, and anticancer agents. Within this heterocyclic framework, the C-4 position serves as the primary node for structural diversification.

The unique reactivity of the C-4 position is governed by a dynamic enol-keto tautomerism. In solution, pyrazol-5-ols exist in a delicate equilibrium between the OH-form (pyrazol-5-ol), the CH-form (pyrazolin-5-one), and the NH-form. The CH-form possesses a highly activated methylene group flanked by electron-withdrawing imine and carbonyl-like functionalities. This structural feature renders the C-4 carbon highly nucleophilic, making it an ideal site for electrophilic functionalization, such as alkylation, halogenation, and multicomponent condensation.

Fig 1: Tautomerism of pyrazol-5-ols and the resulting C-4 nucleophilicity.

To maximize the therapeutic potential of these scaffolds, modern synthetic protocols prioritize atom economy, mild conditions, and green chemistry. This guide details two state-of-the-art, self-validating methodologies for C-4 functionalization: Ru-catalyzed borrowing-hydrogen alkylation [1] and visible-light-promoted pseudo-multicomponent condensation [2].

Protocol A: Ru-Catalyzed Domino C-4 Alkylation via Borrowing-Hydrogen Catalysis

Causality and Design

Traditional C-4 alkylations rely on toxic alkyl halides and generate stoichiometric halogen waste. The borrowing-hydrogen (BH) methodology circumvents this by utilizing widely available, benign alcohols as alkylating agents, generating water as the sole byproduct[1].

The ruthenium catalyst,

, acts as a bifunctional mediator. It transiently dehydrogenates the alcohol to an aldehyde (storing the hydrogen). The aldehyde then undergoes a spontaneous Knoevenagel condensation with the nucleophilic C-4 of the pyrazolin-5-one. Finally, the ruthenium-hydride species reduces the resulting C-4 alkylidene intermediate, returning the "borrowed" hydrogen to yield the saturated C-4 alkylated product.

Fig 2: Ru-catalyzed borrowing-hydrogen catalytic cycle for C-4 alkylation.

Step-by-Step Methodology

Self-Validating Check: The formation of water droplets on the upper walls of the reaction vessel serves as a visual confirmation of the condensation step.

• Preparation: In an oven-dried 15 mL Schlenk tube equipped with a magnetic stir bar, add pyrazolin-5-one (1.0 mmol) and the corresponding primary or secondary alcohol (1.2 mmol).

• Catalyst Loading: Add the ruthenium catalyst

  (2–5 mol%) and NaOH (20 mol%). Causality: NaOH acts as a base to facilitate the initial deprotonation of the alcohol and accelerate the Knoevenagel condensation.

• Solvent Addition: Evacuate and backfill the tube with argon three times. Add anhydrous toluene (2.0 mL) via a syringe.

• Reaction: Seal the tube and heat the mixture in an oil bath at 110 °C for 16–24 hours.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove the metal catalyst.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel column chromatography (using a hexane/ethyl acetate gradient) to afford the pure C-4 alkylated pyrazolone.

Protocol B: Visible Light-Promoted Synthesis of 4,4'-(Arylmethylene)bis(1H-pyrazol-5-ols)

Causality and Design

Bis-pyrazolyl methanes are highly sought after for their potent biological activities, including significant in vitro anticancer efficacy and binding affinity against the COVID-19 Main Protease (

)[2]. Synthesizing these via traditional thermal methods often requires harsh acids or metal catalysts, which complicate purification and reduce overall yield.

Visible light irradiation provides mild, targeted photonic energy that accelerates the pseudo-multicomponent condensation of an aromatic aldehyde with two equivalents of pyrazolin-5-one at room temperature. The light promotes the initial Knoevenagel condensation and the subsequent Michael addition of the second pyrazolone molecule, bypassing the need for transition metal catalysts and ensuring high functional group tolerance.

Step-by-Step Methodology

Self-Validating Check: The reaction transitions from a clear solution to a thick suspension as the highly crystalline bis-pyrazolyl product precipitates, driving the equilibrium forward.

• Preparation: In a 25 mL round-bottom flask, dissolve 3-methyl-1-phenyl-2-pyrazoline-5-one (2.0 mmol) and the substituted aromatic aldehyde (1.0 mmol) in 5 mL of a green solvent system (ethanol/water, 1:1 v/v).

• Irradiation: Place the flask under a 20 W white LED light source. Stir the reaction mixture vigorously at room temperature (

  °C).

• Monitoring: Allow the reaction to proceed for 30–60 minutes. Monitor the consumption of the aldehyde via TLC (hexane/ethyl acetate, 7:3).

• Isolation: Once the reaction is complete, filter the precipitated solid using a Büchner funnel.

• Purification: Wash the crude solid with cold aqueous ethanol (3 × 5 mL) to remove unreacted starting materials. Recrystallize from hot ethanol to yield the analytically pure 4,4'-(arylmethylene)bis(1H-pyrazol-5-ol).

Quantitative Data & Protocol Comparison

To assist in selecting the appropriate functionalization strategy, the quantitative parameters and green metrics of both protocols are summarized below.

Parameter	Protocol A: Ru-Catalyzed Borrowing Hydrogen	Protocol B: Visible-Light Promoted Condensation
Target Scaffold	C-4 Mono-alkylated Pyrazolones	4,4'-(Arylmethylene)bis(1H-pyrazol-5-ols)
Reagents	Alcohols (Primary/Secondary)	Aromatic Aldehydes
Catalyst	(2-5 mol%)	Catalyst-Free (Photonic Energy)
Conditions	110 °C, Toluene, 16-24 h	Room Temp, EtOH/H₂O, White LED, 0.5-1 h
Average Yield	75% – 92%	85% – 96%
Green Metrics	High atom economy, Water as sole byproduct	Room temperature, Aqueous media, Metal-free
Primary Application	Late-stage functionalization, Library synthesis	Antiviral/Anticancer drug discovery

References

• Jadhav, P. M., Jamdade, A. B., & Gnanaprakasam, B. (2026). Ru-Catalyzed Domino C-4 Alkylation and Hydroxylation of Pyrazolones Using Alcohols via Borrowing-Hydrogen Catalysis. Synlett, 37(01), 135-140. URL: [Link]

• Gupta, A., Iqbal, S., Roohi, Hussain, M. K., Zaheer, M. R., & Shankar, K. (2022). Visible Light-Promoted Green and Sustainable Approach for One-Pot Synthesis of 4,4'-(Arylmethylene)bis(1H-pyrazol-5-ols), In Vitro Anticancer Activity, and Molecular Docking with Covid-19 Mpro. ACS Omega, 7(38), 34583-34598. URL: [Link]

Sources

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Visible Light-Promoted Green and Sustainable Approach for One-Pot Synthesis of 4,4'-(Arylmethylene)bis(1H-pyrazol-5-ols), In Vitro Anticancer Activity, and Molecular Docking with Covid-19 Mpro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone synthesis

Welcome to the Technical Support Center for Pyrazolone Synthesis. As a Senior Application Scientist, I have designed this comprehensive guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone .

This molecule is typically synthesized via the Knorr pyrazolone condensation, reacting 4-chlorophenylhydrazine with ethyl benzoylacetate. While the reaction is foundational, achieving high yields (>80%) and high purity requires precise control over the mechanistic kinetics, tautomeric equilibria, and thermodynamic parameters.

PART 1: Mechanistic Pathway & Causality

To optimize a reaction, you must first understand the causality behind its chemical behavior. The synthesis of 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone is a two-stage cascade:

• Hydrazone Condensation (Kinetically Driven): The primary amine (–NH₂) of 4-chlorophenylhydrazine acts as a nucleophile, attacking the highly electrophilic ketone carbonyl of ethyl benzoylacetate. This step is highly pH-dependent. If the environment is too acidic, the hydrazine is fully protonated and rendered non-nucleophilic. If it is too basic, the hydrazine oxidizes rapidly.

• Intramolecular Cyclization (Thermodynamically Driven): The secondary amine (–NH–) of the newly formed hydrazone intermediate attacks the adjacent ester carbonyl. This step requires significant thermal energy to overcome the activation barrier, resulting in the elimination of ethanol and the formation of the stable, five-membered pyrazolone ring.

Mechanistic workflow of the Knorr pyrazolone synthesis.

PART 2: Optimized Experimental Protocol

This protocol utilizes glacial acetic acid as both the solvent and the mild acid catalyst, providing the exact pH window required for optimal nucleophilicity[1].

Materials Required:

• 4-Chlorophenylhydrazine hydrochloride (10 mmol, 1.79 g)

• Ethyl benzoylacetate (10 mmol, 1.92 g)

• Anhydrous sodium acetate (10 mmol, 0.82 g)

• Glacial acetic acid (20 mL)

Step-by-Step Methodology:

• In Situ Free-Base Generation: In a thoroughly dried 50 mL round-bottom flask, suspend 4-chlorophenylhydrazine hydrochloride and anhydrous sodium acetate in 20 mL of glacial acetic acid. Stir at room temperature for 10 minutes.

  • Causality: Using the hydrochloride salt prevents the premature air-oxidation common with free hydrazines. Sodium acetate neutralizes the salt, liberating the active nucleophile exactly when needed.

• Electrophile Addition: Add ethyl benzoylacetate dropwise over 5 minutes.

  • Self-Validation Check: Monitor the solution. A distinct color shift to a deep yellow/orange should occur within 10–15 minutes. This visual cue validates the successful formation of the hydrazone intermediate. If the solution remains colorless, the hydrazine is likely still protonated (check reagent purity).

• Thermal Cyclization: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 118°C) for 6 to 8 hours.

  • Causality: The intermediate hydrazone is stable at room temperature. Refluxing provides the necessary thermodynamic push for the secondary nitrogen to attack the ester, driving the elimination of ethanol.

• Precipitation & Isolation: Allow the reaction to cool to room temperature. Pour the mixture slowly into 100 mL of vigorously stirred crushed ice and water.

  • Self-Validation Check: A solid precipitate should form immediately.

• Purification: Filter the crude solid under a vacuum, wash thoroughly with cold distilled water to remove residual acetic acid, and recrystallize from hot ethanol to yield the pure product.

PART 3: Troubleshooting Guides & FAQs

Q: My yield is consistently below 50%, and the product is heavily contaminated. What is going wrong? A: This usually stems from incomplete cyclization or ester hydrolysis. If your reaction environment contains too much ambient water, ethyl benzoylacetate can hydrolyze into benzoylacetic acid. Upon heating, benzoylacetic acid rapidly decarboxylates into acetophenone and carbon dioxide[2]. This destroys your stoichiometric ratio. Ensure all glassware is oven-dried and use strictly glacial acetic acid, not aqueous acetic acid.

Q: The product "oils out" instead of crystallizing when poured into water. How do I fix this? A: Oiling out occurs when the product is contaminated with unreacted ethyl benzoylacetate or when tautomeric mixtures disrupt the crystal lattice. Pyrazolones exist in a dynamic keto-enol tautomeric equilibrium[3]. To induce crystallization, scratch the inside of the flask with a glass rod to provide nucleation sites, or add a few drops of ethanol to the aqueous suspension and cool it to 4°C overnight.

Q: Can I accelerate the reaction time from 6 hours to under an hour? A: Yes. If throughput is a bottleneck, transition to microwave-assisted synthesis. Exposing the neat (solvent-free) mixture of the beta-keto ester and hydrazine to microwave irradiation can drive the regioselective intramolecular cyclization to completion in 2 to 10 minutes, often achieving yields >80%[3].

PART 4: Quantitative Data & Optimization Parameters

The table below summarizes how different reaction parameters directly impact the final yield of the pyrazolone derivative. Use this matrix to benchmark your own experimental setups.

Parameter	Sub-optimal Condition	Optimized Condition	Expected Yield	Mechanistic Rationale
Solvent / Catalyst	Ethanol (Neutral)	Glacial Acetic Acid	75% – 85%	Acetic acid acts as a dual-purpose solvent and mild acid catalyst, activating the carbonyl without over-protonating the hydrazine.
Hydrazine Source	Free base (Stored)	HCl salt + NaOAc	>80%	The free base degrades rapidly via air oxidation. Generating it in situ ensures maximum active concentration.
Temperature	Room Temp (25°C)	Reflux (118°C)	>80%	High thermal energy is strictly required for the secondary amine to attack the ester and eliminate the ethanol leaving group.
Reaction Time	2 hours	6 – 8 hours	80% – 85%	Shorter times leave the reaction stalled at the stable hydrazone intermediate stage, drastically reducing final yield.

References

• Pyrazolone Derivatives: Synthesis, Anti-inflammatory, Analgesic, Quantitative Structure–Activity Relationship and in Vitro Studies - J-Stage -[Link]

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. 3-Oxo-3-phenylpropanoic acid|CAS 614-20-0|RUO [benchchem.com]
• 3. Buy 2-Pyrazolin-5-one, 1,3,4-trimethyl- | 17826-82-3 [smolecule.com]

Technical Support Center: Navigating Regioselectivity in Hydrazine-β-Keto Ester Condensations for Pyrazole Synthesis

Welcome to our dedicated technical support center for addressing the complexities of regioselectivity in the synthesis of pyrazoles from hydrazines and β-keto esters, a cornerstone of heterocyclic chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in controlling the formation of regioisomers in their synthetic endeavors. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to empower you to achieve your desired synthetic outcomes with precision and confidence.

Frequently Asked Questions (FAQs)

Q1: What are regioisomers in the context of pyrazole synthesis from β-keto esters, and why is their selective synthesis critical?

A1: In the condensation of an unsymmetrical β-keto ester with a substituted hydrazine, two constitutional isomers, known as regioisomers, can be formed. This arises from the two non-equivalent carbonyl groups of the β-keto ester, either of which can undergo the initial nucleophilic attack by a specific nitrogen atom of the hydrazine. For instance, the reaction of ethyl benzoylacetate with methylhydrazine can yield two distinct pyrazole products.

Controlling the formation of a single, desired regioisomer is of paramount importance in research and development, particularly in the pharmaceutical industry. Different regioisomers of a compound can exhibit vastly different biological activities, pharmacological profiles, and toxicological properties.[1][2] Therefore, ensuring the synthesis of the correct regioisomer is a critical step in the development of safe and effective therapeutic agents.

Q2: What are the fundamental factors that govern the regioselectivity of the Knorr pyrazole synthesis?

A2: The regiochemical outcome of the Knorr pyrazole synthesis is a delicate interplay of several factors related to the structures of the reactants and the reaction conditions. The primary determinants are:

• Electronic Effects: The relative electrophilicity of the two carbonyl carbons in the β-keto ester is a major influencing factor.[2] The more electrophilic carbonyl carbon is generally more susceptible to the initial nucleophilic attack by the hydrazine. Electron-withdrawing groups on the β-keto ester can enhance the electrophilicity of the adjacent carbonyl carbon.

• Steric Hindrance: Bulky substituents on the β-keto ester or the hydrazine can sterically hinder the approach of the nucleophile to one of the carbonyl groups, thereby directing the reaction towards the less sterically encumbered site.[2]

• Reaction Conditions: The choice of solvent, temperature, and the presence or absence of an acid or base catalyst can significantly influence the reaction pathway and, consequently, the regioselectivity.[2][3]

Q3: How does the choice of solvent impact the regioselectivity of the reaction?

A3: The solvent can play a crucial role in modulating the regioselectivity of the hydrazine-β-keto ester condensation. Protic solvents, especially fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP), have been shown to significantly enhance regioselectivity in some cases.[1][4] These solvents can influence the tautomeric equilibrium of the β-keto ester and can stabilize transition states through hydrogen bonding, thereby favoring the formation of one regioisomer over the other. In contrast, non-polar aprotic solvents may offer less control over the regiochemical outcome.[5]

Q4: What is the role of acid or base catalysis in controlling regioselectivity?

A4: The pH of the reaction medium is a critical parameter.[3]

• Acid Catalysis: Acid catalysis is commonly employed in the Knorr pyrazole synthesis.[3][6] It activates the carbonyl group for nucleophilic attack by protonation.[7] The regioselectivity under acidic conditions is often governed by a combination of the inherent electronic properties of the β-keto ester and the nature of the hydrazine. The reaction generally proceeds via the formation of a hydrazone intermediate, followed by intramolecular cyclization and dehydration.[3]

• Base Catalysis: While less common for the classical Knorr synthesis, base catalysis can be employed in related pyrazole syntheses. The basicity of the medium can affect the nucleophilicity of the hydrazine and potentially alter the reaction pathway, leading to different regiomeric outcomes.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of pyrazoles from β-keto esters and provides actionable solutions.

Issue 1: My reaction yields a mixture of regioisomers with poor selectivity.

Potential Cause: The intrinsic electronic and steric differences between the two carbonyl groups of your β-keto ester are insufficient to direct the reaction under the current conditions.

Troubleshooting Strategies:

• Solvent Optimization:

  • Action: Switch to a more polar, protic solvent. Fluorinated alcohols like TFE or HFIP are excellent starting points.[1][4]

  • Rationale: These solvents can enhance the inherent electronic differences between the carbonyls and stabilize the transition state leading to the desired isomer.

• Temperature Adjustment:

  • Action: Lower the reaction temperature.

  • Rationale: Reactions under kinetic control, often favored at lower temperatures, can sometimes lead to higher regioselectivity.

• Catalyst Screening:

  • Action: Systematically screen different acid catalysts (e.g., acetic acid, p-toluenesulfonic acid) and their concentrations.

  • Rationale: The nature and strength of the acid can influence the rate of the initial condensation and the subsequent cyclization, potentially favoring one pathway over the other.[7]

Issue 2: The major product of my reaction is the undesired regioisomer.

Potential Cause: The inherent reactivity of your starting materials favors the formation of the unwanted isomer under standard conditions.

Troubleshooting Strategies:

• Substrate Modification (if feasible):

  • Action: Consider modifying the substituents on your β-keto ester or hydrazine to alter the steric and electronic landscape.

  • Rationale: Introducing a bulky group can sterically block one reaction site, while a strong electron-withdrawing group can significantly increase the electrophilicity of the other carbonyl.[4]

• Protecting Group Strategy:

  • Action: In complex syntheses, consider the use of a protecting group to temporarily block one of the reactive carbonyls, forcing the reaction to proceed at the desired position.

  • Rationale: This strategy offers a more direct, albeit longer, route to the desired regioisomer.

Issue 3: I have already synthesized a mixture of regioisomers and need to separate them.

Potential Cause: The reaction has already been performed, and a pure sample of a single isomer is required for further studies.

Troubleshooting Strategies:

• Chromatographic Separation:

  • Action: Utilize flash column chromatography on silica gel.[1][2] A systematic screening of different eluent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) is recommended to achieve optimal separation.

  • Rationale: Regioisomers often have slightly different polarities, allowing for their separation by chromatography.

• Recrystallization:

  • Action: Attempt fractional recrystallization from a suitable solvent or solvent mixture.

  • Rationale: If the regioisomers have sufficiently different solubilities, this classical purification technique can be highly effective.

Issue 4: How can I definitively determine the structure of my pyrazole regioisomers?

Potential Cause: Ambiguity in the structural assignment of the synthesized pyrazole(s).

Troubleshooting Strategies:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Action: Employ advanced 2D NMR techniques such as Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY).[8]

  • Rationale: HMBC experiments can reveal long-range couplings between protons and carbons, helping to establish the connectivity of the substituents on the pyrazole ring. NOESY can show through-space correlations between protons, which can be diagnostic for identifying which substituents are on adjacent atoms.[8]

Data Presentation

Table 1: Influence of Reaction Conditions on Regioselectivity

β-Keto Ester	Hydrazine	Solvent	Catalyst	Temperature (°C)	Regioisomeric Ratio	Reference
Ethyl benzoylacetate	Phenylhydrazine	Ethanol	Acetic Acid	Reflux	Major: 5-phenyl-1-phenyl-1H-pyrazol-3(2H)-one	[3][9]
Ethyl trifluoroacetoacetate	Phenylhydrazine	Ethanol	None	Room Temp	High selectivity for 5-trifluoromethyl-1-phenyl-1H-pyrazol-3(2H)-one	[10]
1-Phenyl-1,3-butanedione	Methylhydrazine	TFE	None	Room Temp	Improved selectivity compared to less polar solvents	[1][11]
Ethyl acetoacetate	Phenylhydrazine	1-Propanol	Acetic Acid	100-110	High yield of Edaravone	[4]

Experimental Protocols

Protocol 1: General Procedure for Knorr Pyrazole Synthesis under Acidic Conditions

This protocol describes the synthesis of a pyrazole derivative from a β-keto ester and a hydrazine hydrate with acid catalysis.

Materials:

• β-Keto ester (1.0 equiv)

• Hydrazine hydrate or substituted hydrazine (1.1 - 2.0 equiv)[4]

• Solvent (e.g., ethanol, 1-propanol)[3][4]

• Acid catalyst (e.g., glacial acetic acid, 3-5 drops)[4]

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the β-keto ester (1.0 equiv) in the chosen solvent.

• Add the hydrazine derivative (1.1 - 2.0 equiv) to the solution, followed by the catalytic amount of acid.[4]

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 1-4 hours), cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by vacuum filtration. If no precipitate forms, remove the solvent under reduced pressure and purify the crude product.

• Purify the product by recrystallization or column chromatography to obtain the desired pyrazole.[1][2]

Protocol 2: Regioselective Pyrazole Synthesis Using Fluorinated Solvents

This protocol is adapted for reactions where high regioselectivity is desired, utilizing a fluorinated alcohol as the solvent.[1]

Materials:

• Unsymmetrical 1,3-dicarbonyl compound (1.0 equiv)

• Substituted hydrazine (1.1 equiv)

• 2,2,2-Trifluoroethanol (TFE) or 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

Procedure:

• To a solution of the 1,3-dicarbonyl compound (1.0 equiv) in the chosen fluorinated solvent (e.g., TFE, 0.2 M), add the substituted hydrazine (1.1 equiv).[1]

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent (e.g., hexane/ethyl acetate) to isolate the desired regioisomer.[1]

Visualizations

Mechanism of Knorr Pyrazole Synthesis

Caption: General mechanism of the Knorr pyrazole synthesis.

Factors Influencing Regioselectivity

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. name-reaction.com [name-reaction.com]
• 7. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Technical Support Center: Pyrazolone Solubility & Purification

Topic: Solubility & Handling of Pyrazolones in Non-Polar Solvents

Ticket ID: PYR-SOL-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Chameleon" Problem

User Query: "Why are my pyrazolone derivatives insoluble in hexane/toluene, and why do they 'oil out' during recrystallization?"

Root Cause: Pyrazolones are chemically deceptive. While they appear lipophilic due to aromatic substituents, they possess a dynamic tautomeric equilibrium (CH-, OH-, and NH-forms). In non-polar solvents, they do not simply dissolve; they often form intermolecular hydrogen-bonded dimers (similar to carboxylic acids) or amorphous aggregates. This "pseudo-polymerization" prevents solvation by non-polar media, leading to precipitation or oiling out.

This guide provides the protocols to disrupt these interactions and achieve successful dissolution, extraction, and purification.

Core Mechanism: Tautomerism & Solubility Physics

To solve the solubility issue, you must control the tautomer. Pyrazolones exist in three forms. The polarity of your solvent dictates which form predominates and whether the molecules exist as monomers (soluble) or dimers (insoluble).

The Tautomeric Triad

• OH-Form (Enol): Predominates in non-polar solvents (e.g., Chloroform, Benzene) but leads to dimerization via intermolecular H-bonds. This dimer is often too stable to be solvated by hexane.

• NH-Form (Hydrazone-like): Highly polar; favored in polar protic solvents.

• CH-Form (Ketone): Favored in non-polar solvents only if steric hindrance prevents dimerization.

Visualizing the Mechanism

Figure 1: The solubility trap.[1][2] In non-polar solvents, the OH-form often dimerizes, rendering the compound insoluble despite the solvent being "like" the aromatic ring.

Troubleshooting Guides

Issue A: Compound "Oils Out" During Recrystallization

Symptom: You cool your hot solution (e.g., Toluene or Hexane/EtOAc), and instead of crystals, a second liquid phase (oil) separates at the bottom.[3] Cause: The melting point of the solvated pyrazolone is lower than the saturation temperature. The compound separates as a supercooled liquid before it can organize into a lattice.

Protocol: The "Anti-Solvent Drip" Method Do not use a single non-polar solvent. Use a Solvent/Anti-Solvent pair .

• Dissolution: Dissolve the crude pyrazolone in the minimum amount of a polar solvent (Methanol or DCM) at room temperature.

• Heating: Gently warm the solution (do not boil off the solvent).

• The Drip: Add the non-polar anti-solvent (Hexane or Diethyl Ether) dropwise while stirring rapidly.

• Turbidity Point: Stop adding immediately when a faint cloudiness persists.

• Clarification: Add one drop of the polar solvent to clear the solution.

• Seeding: Add a single seed crystal. If none exists, scratch the glass wall with a rod.

• Slow Cool: Wrap the flask in foil or a towel to cool slowly to room temperature. Do not use an ice bath yet.

Issue B: Poor Separation on Silica Gel (Tailing)

Symptom: Pyrazolone streaks across the TLC plate or elutes as a broad band during flash chromatography. Cause: The acidic silanol groups (Si-OH) on silica protonate the pyrazolone nitrogen, causing it to "drag."

Protocol: Column Deactivation Standard silica is too acidic for most pyrazolones.

• Pre-treatment: Slurry your silica gel in the starting mobile phase containing 1% Triethylamine (TEA) .

• Flushing: Run 2 column volumes of the mobile phase (with TEA) through the column before loading the sample.

• Elution: Maintain 0.5% TEA in your eluent system throughout the run.

• Alternative: If TEA is incompatible with your downstream steps, switch to Neutral Alumina stationary phase.[4]

Quantitative Data: Solubility Reference

The following data uses Edaravone (a standard phenyl-pyrazolone) as a reference scaffold. Use this to approximate solvent selection for your derivative.[5][6]

Solvent Class	Specific Solvent	Solubility (Mole Fraction @ 25°C)	Suitability
Chlorinated	1,2-Dichloroethane	0.0417 (High)	Excellent for extraction/loading.
Esters	Ethyl Acetate	0.0200 (Moderate)	Good for recrystallization (w/ Hexane).
Alcohols	Methanol / Ethanol	High (Variable)	Good for dissolving, bad for selectivity.
Ketones	Acetone / 2-Butanone	0.0372 (High)	Risk of Schiff base formation (avoid if possible).
Hydrocarbons	n-Hexane	0.0005 (Very Low)	Anti-solvent only.
Ethers	Diethyl Ether	Low	Poor solvent; good anti-solvent.

Data derived from static gravimetric analysis of Edaravone [1].

Decision Tree: Workflow Optimization

Use this logic flow to determine the correct purification path based on your observation.

Figure 2: Decision matrix for selecting purification method based on solubility behavior.

Frequently Asked Questions (FAQ)

Q: Can I use acetone to recrystallize my pyrazolone? A: Proceed with caution. Pyrazolones have an active methylene group (in the CH-form) or amine (NH-form) that can react with ketones (like acetone) to form Schiff bases or condensation products under heat/acidic conditions. Ethyl Acetate is a safer alternative.

Q: Why does my NMR show a mixture of compounds after purification? A: It might be the same compound. Pyrazolones equilibrate between tautomers in solution. If your NMR solvent is

, you may see broad peaks or multiple sets of signals representing the CH and OH forms exchanging. Run the NMR in DMSO-d6 ; the strong H-bonding capability of DMSO usually locks the compound into a single tautomeric form (often the OH or NH form), sharpening the spectra [2].

Q: How do I remove colored impurities? A: Pyrazolones oxidize easily to form colored "rubazoic acid" type dyes.

• Dissolve in hot ethanol.

• Add activated charcoal (1-2% by weight).

• Filter while hot through Celite.

• Proceed with crystallization.[3][7][8][9]

References

• Wang, J., et al. (2024). Solubility Behavior and Data Correlation of Edaravone in 12 Individual Solvents at Multiple Temperatures. ACS Omega.

• Holzer, W., et al. (2011). On the Tautomerism of N-Substituted Pyrazolones. Heterocycles.[9][10] [11]

• BenchChem Technical Support. (2025). Purification of Pyrazolone Derivatives: Troubleshooting Guide.

Sources

• 1. Tautomerism and antioxidant activity of some 4-acylpyrazolone-based Schiff bases: a theoretical study - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05987J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rubingroup.org [rubingroup.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 10. scispace.com [scispace.com]
• 11. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Pyrazole Regioisomer Separation

This guide is structured as a high-level Technical Support Center for medicinal chemists and process scientists. It moves beyond basic textbook definitions to address the practical "pain points" of pyrazole chemistry.

Topic: Distinguishing and Separating N1- vs. N2-Substituted Pyrazoles (1,3- vs. 1,5-Isomers) Ticket Type: Advanced Troubleshooting & Method Development Status: Open[1]

The Core Challenge: The "Tautomer Trap"

When alkylating a 3-substituted pyrazole (or 3,5-disubstituted pyrazole), the starting material exists in rapid tautomeric equilibrium. Electrophiles can attack either nitrogen, generating two distinct regioisomers:

• 1,3-Disubstituted (N1-alkylation relative to C3): The "linear" isomer.

• 1,5-Disubstituted (N2-alkylation relative to C3): The "clashed" isomer (steric proximity between N-R and C5-R).[1]

Why this matters: These isomers often have identical masses (LCMS is useless for differentiation) and very similar polarities, yet they possess vastly different biological activities.

Module 1: Identification & Structural Assignment

User Question: "I have two spots on my TLC after alkylation. How do I definitively know which is the 1,3-isomer and which is the 1,5-isomer without growing a crystal?"

The Diagnostic Protocol

Do not rely on "chemical intuition" regarding polarity, as substituent effects can invert elution orders. The only self-validating non-crystallographic method is 2D NMR (NOESY/ROESY) .

Step-by-Step Assignment Strategy

• Isolate both isomers (even if impure) to obtain clean NMR spectra.

• Run a 1D

  H NMR: Assign the pyrazole ring proton (C4-H).

• Run a 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Target: Look for a cross-peak (spatial coupling) between the protons of your new N-Alkyl group and the substituent at Position 5 .

  • The Logic:

    • 1,5-Isomer: The N-Alkyl group is physically adjacent to the C5-substituent. You will see a strong NOE signal.

    • 1,3-Isomer: The N-Alkyl group is distant from the C3-substituent. You will see NO (or very weak) NOE signal between them. Instead, you may see an NOE to the C5-H (if C5 is unsubstituted).

Comparison Table: NMR Signatures

Feature	1,3-Isomer (N1-Alkylated)	1,5-Isomer (N2-Alkylated)
NOE Signal	Strong NOE between N-R and C5-H (if present).[1]	Strong NOE between N-R and C5-Substituent .
C Shift (C3 vs C5)	C3 and C5 shifts are distinct but require reference data.	C5 is often deshielded due to steric compression if R is bulky.
Solvent Shift	values are stable across solvents.	values may shift significantly between CDCl and DMSO due to conformational locking.

Visualization: The NMR Decision Tree

Caption: Logical workflow for assigning pyrazole regiochemistry using Nuclear Overhauser Effect (NOE) spectroscopy.

Module 2: Chromatographic Separation

User Question: "My isomers are co-eluting on standard silica. What solvent systems or stationary phases should I try?"

The "Dipole Moment" Approach

Separation difficulty arises because the pyrazole ring is planar and aromatic. However, the 1,5-isomer is often sterically congested, forcing the C5-substituent to twist out of plane. This reduces the effective

-surface area available for adsorption on silica, often causing the 1,5-isomer to elute first in normal phase (Hex/EtOAc).

Note: If the N-substituent contains a hydrogen bond donor (e.g., an alcohol or amine), this rule often inverts due to interaction with silanols.

Troubleshooting Protocol: Separation Optimization

1. Normal Phase (Silica Gel)[2]

• Standard: Hexane/Ethyl Acetate (0-100% gradient).

• The "Magic" Additive: If separation is poor, switch to DCM/MeOH (99:1 to 95:5) . The different selectivity of Methanol often resolves isomers that co-elute in Ethyl Acetate.

• Tip: Run the column slower than usual. Regioisomers require more theoretical plates to resolve.

2. Reversed Phase (C18)[2]

• When to use: If the compounds are very polar or "greasy" and streak on silica.

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid .

• Effect: The pH control ensures the pyrazole nitrogen is protonated/deprotonated consistently, sharpening peaks.

3. "Functionalization" Strategy (The Nuclear Option)

If the isomers are inseparable (Difference in Rf < 0.05):

• Reduction/Hydrolysis: If your N-alkyl group has an ester, reduce it to an alcohol.[1] The resulting difference in H-bonding often makes the isomers separable.

• Salt Formation: Treat the mixture with HCl in Dioxane. Sometimes the hydrochloride salts crystallize differentially.

Visualization: Separation Workflow

Caption: Decision matrix for selecting the appropriate purification technique based on TLC resolution.

Module 3: Prevention (Regioselective Synthesis)

User Question: "I'm tired of separating these. How do I make just ONE isomer?"

While this guide focuses on separation, the best separation is a regioselective reaction.

• Steric Control: Use bulky protecting groups (e.g., Trityl) on the pyrazole nitrogen before introducing other substituents, then alkylate and deprotect.

• Solvent Effects:

  • Polar Aprotic (DMF/DMSO): Generally favors the thermodynamic product (often the less sterically hindered 1,3-isomer).

  • Non-polar: May favor the kinetic product.

• Metal Chelation (The MgBr

  Method):

  • Using MgBr

    or ZnCl can chelate the N2 nitrogen and the C3-substituent (if it has a donor atom like a carbonyl), directing alkylation to a specific site [3].

References

• Regioselective Synthesis and Analysis: Fustero, S., et al.[3][4] "Regioselective Multicomponent Synthesis of 1,5-Disubstituted Pyrazoles." Journal of Organic Chemistry, 2008.

• NMR Assignment Methodology: López, C., et al.[5] "Preparation, separation and characterisation of two regioisomers of a 1,3,5-substituted pyrazole." Inorganica Chimica Acta, 2011.[6]

• Catalytic Control of Regioselectivity: Charette, A. B., et al. "Magnesium-Catalyzed N2-Regioselective Alkylation of 3-Substituted Pyrazoles." Synthesis, 2018.[5]

• Chromatographic Behavior: BenchChem Technical Guides. "Column chromatography conditions for separating pyrazole isomers."

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]

Technical Support Center: pH Adjustment &amp; Precipitation of Pyrazol-5-ols

Status: Operational Ticket ID: PYR-5OL-PRECIP-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

This guide addresses the critical isolation step of pyrazol-5-ols (also known as 5-pyrazolones).[1] These compounds exhibit complex tautomeric behavior that makes their solubility highly pH-dependent. The transition from a soluble alkaline enolate to a solid neutral species is the most common failure point in synthesis, leading to "oiling out," occlusion of impurities, or poor yields.

This document replaces standard operating procedures (SOPs) with a causality-driven technical guide , designed to help you understand the why behind every manipulation.

Module 1: The Mechanism (Why pH Matters)

To control precipitation, you must understand the species present in your flask. Pyrazol-5-ols are not static molecules; they are "chemical chameleons" existing in dynamic equilibrium.

The Tautomeric Triad

In solution, pyrazol-5-ols exist in three tautomeric forms. The ratio depends on solvent polarity and pH:

• OH-form (Enol): Predominant in basic solutions (stabilized as the enolate anion).[1]

• NH-form (Imide): Often the solid-state form; favored in polar protic solvents.

• CH-form (Keto): Predominant in non-polar solvents; responsible for the "acidic" methylene group at position 4.

The Solubility Switch

The precipitation process is a controlled protonation event.

• pH > 9 (Soluble): The molecule exists as a negative Enolate Ion .[1] It is highly water-soluble.

• pH ~ pKa (Transition): As you add acid, you approach the pKa (typically 6.0 – 8.0 for these derivatives).[1]

• pH < 5 (Insoluble): The molecule accepts a proton to become the Neutral Species .[1] This form has poor water solubility and precipitates.

• pH < 1 (Soluble Risk): If the solution becomes too acidic, the basic nitrogen (N2) can protonate, forming a soluble Cation , causing the yield to drop (redissolution).[1]

Visualization: The pH-Dependent Pathway

Caption: Figure 1. The solubility window of pyrazol-5-ols. Precipitation occurs only in the neutral zone. Over-acidification leads to product loss via re-dissolution.

Module 2: Validated Protocol (The "How")

This protocol uses Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) as the reference standard, but the logic applies to most N-substituted pyrazolones.

Reagents

• Crude Mixture: Alkaline reaction mass (typically containing NaOH or residual hydrazine base).[1]

• Acid: Glacial Acetic Acid (Preferred for crystal quality) or 3N HCl (Preferred for yield, higher risk of oiling).[1]

• Solvent: Ethanol/Water mixture.

Step-by-Step Methodology

Step	Action	Technical Rationale
1	Thermal Conditioning	Cool the alkaline solution to 0–5°C using an ice bath. Critical: Do not skip. Lowering temperature decreases the solubility of the neutral form and increases the viscosity, which helps prevent rapid oil droplet coalescence.
2	Clarification	If the alkaline solution is turbid, filter it before adding acid. Reason: Solid impurities act as "bad seeds," promoting amorphous precipitation or oiling out.
3	Titration (The Drop)	Add acid dropwise with vigorous stirring . Target: Monitor pH continuously. Do not dump acid.
4	The Cloud Point	At pH ~8.0 , you will see persistent turbidity. Pause addition for 5 minutes. Reason: This allows the first nuclei to form (Ostwald ripening).[1] Rapid acidification here causes oiling out.
5	Endpoint Adjustment	Continue acidifying to pH 6.0 . Note: Some protocols suggest pH 4-5, but start at 6.0. If the filtrate is still milky, lower to 5.0.
6	Digestion	Stir the slurry at 0-5°C for 30–60 minutes. Reason: Allows small, unstable crystals to dissolve and redeposit onto larger, purer crystals.
7	Isolation	Filter under vacuum.[2] Wash with ice-cold water (to remove salts) followed by a small amount of cold ethanol (to remove organic impurities).[1]

Module 3: Troubleshooting Hub (The "Fix")

Scenario A: The "Oiling Out" Nightmare

Symptom: Instead of white powder, a sticky yellow/brown goo forms at the bottom of the flask.

Root Cause	The Fix
Temp > Melting Point	The neutral pyrazolone is precipitating at a temperature above its impurity-depressed melting point. Action: Re-dissolve by adding base. Cool deeper (use salt/ice to reach -5°C).[1] Acidify slower.
Supersaturation Shock	Acid was added too fast, creating a local concentration spike. Action: Use a "reverse addition" technique: Drop the alkaline solution into a cold, stirred acid solution. This maintains a consistently acidic environment, instantly protonating molecules.
Impurity Load	Impurities act as a solvent for your product.[3][4] Action: Add a "seed crystal" of pure product at the cloud point (pH ~8). This provides a template for the product to crystallize on, rather than separating as an oil.

Scenario B: Low Yield

Symptom: Filtrate is clear, but the filter cake is small.

• Diagnosis 1 (Amphoteric Loss): You overshot the pH.[1] If pH < 2, the pyrazole nitrogen is protonated (

  ), making it water-soluble.

  • Test: Neutralize a sample of the filtrate back to pH 6. If precipitate forms, you over-acidified.

• Diagnosis 2 (Solvent Effect): Too much ethanol in the mix.[1] Pyrazolones are moderately soluble in ethanol.[5]

  • Fix: Distill off ethanol before acidification or dilute with more water to force precipitation.

Scenario C: Colored Product (Pink/Red)

Symptom: Product is pink or red (common with phenylhydrazine derivatives).[1][4][6][7]

• Cause: Oxidation of residual phenylhydrazine or formation of rubazonic acid dyes.

• Fix: Add a pinch of sodium dithionite or sodium bisulfite to the alkaline solution before acidification. This reduces the colored impurities to colorless, water-soluble forms that wash away.

Module 4: FAQ

Q: Can I use concentrated HCl for precipitation? A: Yes, but it is risky. Strong acids create local "hotspots" of low pH (pH < 1) where the product re-dissolves, then rapidly precipitates as the drop disperses, trapping impurities. Acetic acid is self-buffering and yields better crystals. If you must use HCl, use 1N or 2N concentration.

Q: My product is a fine dust that clogs the filter. Why? A: Nucleation was too fast. This happens if you dump the acid in. Next time, add acid until the first haze appears, stop, stir for 10 minutes (aging), and then resume. This grows larger crystals.

Q: What is the exact pKa of 3-methyl-1-phenyl-2-pyrazolin-5-one? A: The pKa for the dissociation of the enolic proton is approximately 7.0 – 7.4 . This is why pH 6.0 is the sweet spot for precipitation (90%+ in neutral form).[1]

References

• Synthesis and Tautomerism of Pyrazolones

  • Source: Royal Society of Chemistry (RSC), "Comprehensive Organic Chemistry Experiments."[1][5]

  • Context: Detailed mechanism of the Knorr synthesis and the acid-base behavior of Edaravone.

  • URL:[1]

• Troubleshooting Crystalliz

  • Source: BenchChem Technical Support.[2][8][9]

  • Context: Specific strategies for dealing with pyrazoles oiling out, including seeding and solvent manipulation.[8][10]

  • URL:8[1]

• Optimiz

  • Source: Google Patents (CN102285920A).[1]

  • Context: Industrial optimization citing specific pH adjustments (pH 6.[1]0) and the use of reducing agents for color removal.

  • URL:11[1]

• Basicity and pKa of Pyrazoles

  • Source: New Journal of Chemistry (RSC).[1]

  • Context: Theoretical and experimental determination of pKa values for 150 pyrazole deriv

  • URL:12[1]

Sources

• 1. userpage.fu-berlin.de [userpage.fu-berlin.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mt.com [mt.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. rsc.org [rsc.org]
• 6. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. CN102285920A - Optimal edaravone synthesis method - Google Patents [patents.google.com]
• 12. pubs.rsc.org [pubs.rsc.org]

avoiding side products in pyrazolone cyclization reactions

Topic: Avoiding Side Products in Pyrazolone Cyclization Reactions Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Introduction: The Cyclization Challenge

The condensation of hydrazines with

-keto esters (Knorr Pyrazole Synthesis) is the industry standard for generating the pyrazolone core—a scaffold critical for analgesics (e.g., Antipyrine), free radical scavengers (e.g., Edaravone), and dyes. However, the reaction is deceptively simple.

In practice, users frequently encounter three failure modes:

• Regioisomeric Mixtures: Competitive formation of 3-substituted vs. 5-substituted pyrazolones.

• Oligomerization: Formation of azines (dimers) rather than the desired heterocycle.

• Incomplete Cyclization: Stalling at the hydrazone intermediate.

This guide provides mechanistic root-cause analysis and validated protocols to eliminate these impurities.

Module 1: Troubleshooting Regioselectivity (Isomer Control)

The Problem: When using substituted hydrazines (e.g., phenylhydrazine), two isomers are possible.

• Target: 1-phenyl-3-methyl-5-pyrazolone (Edaravone type).

• Impurity: 1-phenyl-5-methyl-3-pyrazolone.

Mechanism of Failure

Regioselectivity is dictated by the initial nucleophilic attack. The hydrazine contains two nitrogens with distinct nucleophilicities (

is substituted/hindered; is unsubstituted). The -keto ester contains two electrophiles (ketone and ester).

• Kinetic Control: The more nucleophilic

  attacks the more electrophilic ketone. This leads to the 5-pyrazolone (often the desired pharmaceutical target).

• Thermodynamic Drift: Under reversible conditions or high heat, the reaction may equilibrate to the thermodynamically stable isomer, or steric bulk may force the attack onto the ester first (rare but possible).

FAQ: Regioselectivity

Q: I am seeing a 60:40 mixture of isomers. How do I lock the selectivity? A: You must differentiate the electrophilicity of your carbonyls.

• Solvent Switch: Switch from Ethanol to 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) . Fluorinated alcohols activate the ketone carbonyl via hydrogen bonding, significantly accelerating the specific attack of

  on the ketone, improving selectivity to >95:5.

• Protonation State: Ensure acidic catalysis (Acetic Acid). This protonates the ketone oxygen, making it the hard electrophile required for the

  attack.

Q: My product is "oiling out" and contains both isomers. How do I purify? A: Pyrazolones are amphoteric.

• Base Extraction: Dissolve the crude oil in dilute NaOH (pH 10–11). The pyrazolone enolizes and becomes water-soluble. Neutral impurities (azines, unreacted esters) remain in the organic layer (extract with ether/DCM).

• Acid Precipitation: Acidify the aqueous layer slowly with HCl. The desired pyrazolone will precipitate as a solid at its isoelectric point.

Module 2: Chemical Purity & Side Products

Diagnostic Guide: Common Impurities

Symptom	Probable Side Product	Root Cause	Solution
Yellow/Orange Color	Azines (Dimer)	Hydrazine reacting with two ketone molecules instead of cyclizing.	Increase Hydrazine equivalents (1.1–1.2 eq). Add ketone slowly to hydrazine.
Red/Brown Gum	Oxidation Products	Air oxidation of phenylhydrazine or the pyrazolone enol.	Sparge solvents with . Use fresh hydrazine or recrystallize hydrazine·HCl salts.[1]
Starting Material Persists	Hydrazone Intermediate	Failure to eliminate water (Cyclization stall).	Use a Dean-Stark trap (toluene reflux) or add molecular sieves to drive equilibrium.
Multiple TLC Spots	O-Alkylated Byproducts	Tautomer-driven alkylation (if alkylating agents are present).	Avoid basic conditions if electrophiles are present; use soft electrophiles.

Visualizing the Pathway

The following diagram illustrates the decision matrix for the reaction pathway, highlighting where side products diverge from the main cycle.

Figure 1: Reaction pathway divergence showing critical control points for azine formation and cyclization stalling.

Module 3: Validated Protocols

Protocol A: Optimized Synthesis of 3-Methyl-1-Phenyl-5-Pyrazolone

Designed to minimize azine formation and maximize regioselectivity.

Reagents:

• Ethyl Acetoacetate (10.0 mmol)

• Phenylhydrazine (10.5 mmol, 1.05 eq)

• Acetic Acid (glacial, 0.5 mL)

• Solvent: Ethanol (or TFE for high regioselectivity demands)[2][3]

Step-by-Step:

• Preparation: Charge a round-bottom flask with Phenylhydrazine and Solvent (20 mL). Purge with Nitrogen for 5 minutes.

• Controlled Addition: Add Acetic Acid. Then, add Ethyl Acetoacetate dropwise over 15 minutes at room temperature.

  • Why? High local concentration of hydrazine relative to ketone prevents azine dimerization.

• Reflux: Heat to reflux (

  ) for 2–3 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexane).[1][4]

  • Checkpoint: If the intermediate hydrazone spot persists, add molecular sieves (3Å) to the reaction.

• Isolation (The "Crash" Method):

  • Cool reaction to

    .

  • Add cold Ether (

    ) or Hexanes (10 mL) to induce precipitation.

  • Filter the solid.[1]

• Purification (If colored):

  • Recrystallize from Ethanol:Water (8:2).

  • If "oiling" occurs, redissolve in boiling ethanol and add water dropwise until just turbid, then cool slowly.

Module 4: Advanced Troubleshooting (FAQs)

Q: My product degrades on the silica column. Why? A: Pyrazolones are acidic (

) and can bind irreversibly to acidic silica or degrade.

• Fix: Pre-treat your silica slurry with 1% Triethylamine (TEA). This neutralizes the acidic sites on the silica gel. Alternatively, use neutral alumina.

Q: The NMR shows a "ghost" set of peaks. Is this an impurity? A: Not necessarily. Pyrazolones exist in dynamic equilibrium between the CH-form (keto), OH-form (enol), and NH-form .

• Test: Run the NMR in DMSO-

  or add a drop of . If the peaks coalesce or exchangeable protons disappear, it is tautomerism, not impurity.

Q: How do I remove the "red" impurity that won't crystallize out? A: This is likely an azo-coupling byproduct.

• Fix: Perform a charcoal filtration. Dissolve crude product in hot ethanol, add activated carbon (10% w/w), stir for 10 mins, and filter through Celite while hot.

References

• Knorr, L. (1883).[5] "Einwirkung von Acetessigester auf Phenylhydrazin". Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.

• Fustero, S., et al. (2008). "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents". The Journal of Organic Chemistry, 73(9), 3523–3529.[2]

• BenchChem Technical Support. (2025). "Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis". BenchChem Application Notes.

• Gholap, S. S. (2014). "Knorr Pyrazole Synthesis". Synlett, 25, 2229.

• Eller, G. A., & Holzer, W. (2006).[6] "A one-step synthesis of pyrazolone". Molbank, M464.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative 1H NMR Analysis of 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5-ol

Introduction and Analytical Rationale

1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5-ol (also referred to as its tautomer, 1-(4-chlorophenyl)-3-phenyl-5-pyrazolone) is a critical heterocyclic scaffold. It serves as a vital intermediate in the synthesis of methoxy acrylic bactericides like pyraclostrobin[1], as well as various pharmaceutical agents[2].

For researchers and drug development professionals, distinguishing this specific halogenated regioisomer from its non-chlorinated analog (1,3-diphenyl-1H-pyrazol-5-ol) and other derivatives is paramount. 1H Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for this characterization. This guide objectively compares the 1H NMR performance and spectral signatures of these compounds, detailing the causality of solvent-induced tautomerism and providing a self-validating experimental protocol.

The Causality of Tautomerism and Solvent Selection

A fundamental challenge in the NMR analysis of pyrazol-5-ols is their dynamic keto-enol tautomerism. The compound exists in an equilibrium between the CH-acidic keto form (pyrazol-5(4H)-one) and the OH-acidic enol form (pyrazol-5-ol)[3].

Expert Insight: The choice of deuterated solvent directly dictates the observed structural form.

• Non-Polar Solvents (e.g., CDCl3): The lack of hydrogen-bonding stabilization heavily favors the keto form. The defining NMR feature is a sharp singlet integrating to 2H around

  3.84 ppm, corresponding to the C4 methylene protons[4].

• Polar Aprotic Solvents (e.g., DMSO-d6): Strong hydrogen-bond accepting capabilities stabilize the enol form. The C4-H2 signal disappears, replaced by a highly deshielded exchangeable OH proton (

  > 11.0 ppm) and a single vinylic C4-H proton ( ~ 6.0 ppm).

Tautomeric equilibrium of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol based on solvent polarity.

Comparative Spectral Data

To evaluate the structural impact of the para-chloro substituent, we compare the target compound against the unsubstituted baseline, 1,3-diphenyl-5-pyrazolone[4].

The introduction of the highly electronegative chlorine atom at the para position of the N1-phenyl ring breaks the typical 5-proton multiplet (ortho, meta, para) into a distinct, symmetrical AA'BB' spin system . This manifests as two distinct doublets (integrating to 2H each) with a coupling constant (

) of approximately 8.8 Hz[4].

Table 1: 1H NMR Chemical Shifts in CDCl3 (Keto Form, 400 MHz)

Note: Data synthesized from validated pyrazolone core structures[4].

Proton Assignment	1,3-Diphenyl-5-pyrazolone (Baseline)	1-(4-Chlorophenyl)-3-phenyl-5-pyrazolone	Spectral Difference & Causality
C4-H2 (Methylene)	3.84 (s, 2H)	3.84 (s, 2H)	Unaffected by distant N1 substitution.
C3-Phenyl (ortho)	7.74 - 7.78 (m, 2H)	7.74 - 7.78 (m, 2H)	Remains consistent; conjugated with the C=N double bond.
C3-Phenyl (meta/para)	7.41 - 7.48 (m, 3H)	7.41 - 7.48 (m, 3H)	Remains consistent.
N1-Phenyl (ortho)	8.18 (d, = 6.8 Hz, 2H)	8.10 - 8.15 (d, = 8.8 Hz, 2H)	Slight upfield shift due to inductive effects; altered multiplicity.
N1-Phenyl (meta)	7.41 - 7.48 (m, 2H)	7.35 (d, = 8.8 Hz, 2H)	Key Identifier: Shifts to a distinct doublet due to the para-Cl[4].
N1-Phenyl (para)	7.22 (t, = 6.8 Hz, 1H)	Absent	Replaced by the Chlorine atom.

Self-Validating Experimental Protocol

To ensure high-fidelity, reproducible NMR data that accurately captures the desired tautomer, follow this standardized workflow. The protocol incorporates internal validation steps (e.g., TMS referencing and temperature equilibration) to prevent spectral drift.

Step-by-Step Methodology

• Sample Preparation: Weigh 15–20 mg of highly purified 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol (recrystallized from ethanol to yield golden block-like crystals[3]).

• Solvent Addition: Dissolve the solid in 0.6 mL of anhydrous CDCl3 (for keto form analysis) or DMSO-d6 (for enol form analysis). Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal standard (

  0.00 ppm).

• Filtration: Pass the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a 5 mm precision NMR tube. Rationale: Removes paramagnetic particulates that cause line broadening.

• Instrument Equilibration: Insert the sample into a 400 MHz or 600 MHz NMR spectrometer. Allow the sample to equilibrate to exactly 298 K for 5 minutes. Rationale: Tautomeric ratios are highly temperature-dependent.

• Acquisition Parameters:

  • Pulse sequence: Standard 1D proton (zg30).

  • Number of scans (ns): 16 to 32 (ensure S/N ratio > 100:1).

  • Relaxation delay (D1): 2.0 seconds.

• Processing: Apply a line broadening (LB) of 0.3 Hz before Fourier Transformation. Phase and baseline correct manually. Set the TMS peak to exactly 0.00 ppm.

Standardized workflow for the synthesis, preparation, and 1H NMR analysis of pyrazolone derivatives.

Conclusion

The 1H NMR spectrum of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol is highly diagnostic when compared to its unsubstituted analogs. The definitive marker is the transformation of the N1-phenyl multiplet into an AA'BB' doublet system (

~7.35 and ~8.15 ppm in CDCl3). Furthermore, analysts must strictly control the solvent environment, as the choice between CDCl3 and DMSO-d6 will fundamentally alter the aliphatic/vinylic region of the spectrum due to the keto-enol tautomerization inherent to the pyrazolone core.

References

1.[3] 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC. National Institutes of Health (NIH). Available at: [Link] 2.[1] Preparation method of 1-(4-chlorophenyl)-3-pyrazole alcohol. Google Patents (CN106008350A). Available at: 3.[2] Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs... National Institutes of Health (NIH) / PubMed. Available at: [Link] 4.[4] Tungstophosphoric Acid-Catalyzed Synthesis of Pyrazolones in Water. Asian Journal of Chemistry. Available at: [Link]

Sources

• 1. CN106008350A - Preparation method of 1-(4-chlorophenyl)-3-pyrazole alcohol - Google Patents [patents.google.com]
• 2. Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]

Authored by: A Senior Application Scientist

An In-Depth Comparative Guide to the C-4 Proton Chemical Shift in Pyrazolone ¹H NMR Spectroscopy

This guide provides a comprehensive analysis of the C-4 proton chemical shift in pyrazolone derivatives, a critical parameter for structural elucidation in pharmaceutical and materials science research. We will explore the underlying principles governing this chemical shift, compare experimental data across various structural motifs and solvent conditions, and provide a robust experimental protocol for acquiring high-fidelity NMR data.

The Significance of the C-4 Proton in Pyrazolone Systems

Pyrazolones are a cornerstone class of five-membered heterocyclic compounds, renowned for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive tool for characterizing these molecules. Within the pyrazolone scaffold, the proton at the C-4 position serves as a uniquely sensitive probe of the molecule's electronic and structural environment. Its chemical shift (δ) is not a fixed value but rather a dynamic indicator influenced by a delicate interplay of tautomerism, substituent effects, and solvent interactions. Understanding these influences is paramount for unambiguous spectral assignment and correct structural determination.

The Decisive Role of Tautomerism

Pyrazolones can exist in three principal tautomeric forms: the CH, OH, and NH forms (Figure 1).[3][4] The equilibrium between these tautomers is the single most dominant factor governing the C-4 proton's chemical environment and, consequently, its NMR chemical shift.

• CH-form (5-pyrazolone): In this form, the C-4 position is part of a methylene group (-CH₂-). The protons are aliphatic and typically exhibit a chemical shift in the range of δ 3.0-3.8 ppm .

• OH-form (5-hydroxypyrazole): Here, the C-4 proton is a vinylic proton (=CH-) within an aromatic-like system. This leads to significant deshielding, with chemical shifts appearing much further downfield, typically in the range of δ 5.5-6.0 ppm .[5]

• NH-form (3-pyrazolone): Similar to the OH-form, the C-4 proton in the NH tautomer is vinylic and resonates in a comparable downfield region, often around δ 5.2-5.9 ppm .[4][6]

The predominant tautomer in solution is highly dependent on the substitution pattern and the solvent used.[3] For instance, 1-phenyl-1,2-dihydro-3H-pyrazol-3-one exists predominantly as the 1H-pyrazol-3-ol (OH-form) tautomer in solution.[5]

Caption: Standard workflow for ¹H NMR analysis of pyrazolone derivatives.

Conclusion for the Field Professional

The chemical shift of the C-4 proton is a powerful diagnostic tool in the structural analysis of pyrazolones. Its value is not absolute but is dictated primarily by the dominant tautomeric form in solution, which is in turn influenced by substituents and solvent choice. A vinylic C-4 proton signal (δ > 5.2 ppm) is a strong indicator of an OH or NH tautomer, whereas an aliphatic signal (δ < 4.0 ppm) points to a CH tautomer. By carefully selecting solvents, performing D₂O exchange experiments, and comparing experimental data to established values, researchers can confidently assign the C-4 proton and elucidate the precise structure and tautomeric preference of novel pyrazolone compounds, a critical step in drug development and materials science.

References

• Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. MDPI. Available from: [Link]

• New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice. National Center for Biotechnology Information. Available from: [Link]

• On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. National Center for Biotechnology Information. Available from: [Link]

• SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. Available from: [Link]

• Study of tautomerism in arylazopyrazolones and related heterocycles with nuclear magnetic resonance spectroscopy. ACS Publications. Available from: [Link]

• Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Chemical shifts. University of Potsdam. Available from: [Link]

• Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Freie Universität Berlin. Available from: [Link]

• Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Royal Society of Chemistry. Available from: [Link]

• 4 - Organic Syntheses Procedure. Organic Syntheses. Available from: [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Publications. Available from: [Link]

• The 1H NMR spectrum of pyrazole in a nematic phase. Taylor & Francis Online. Available from: [Link]

• N-Aminopyrroledione–hydrazonoketene–pyrazolium oxide–pyrazolone rearrangements and pyrazolone tautomerism. Royal Society of Chemistry. Available from: [Link]

• Synthesis, X-Ray Diffraction, Spectroscopic Characterization, Hirshfeld Surface Analysis, Molecular Docking Studies, and DFT Calculation of New Pyrazolone Derivatives. Taylor & Francis Online. Available from: [Link]

• Factors Influencing Proton NMR Shifts. Scribd. Available from: [Link]

• H NMR Studies of Some Pyrazole Ligands Coordinated to Co(III). Journal of the Chemical Society of Pakistan. Available from: [Link]

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Digital.CSIC. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. careerchem.com [careerchem.com]
• 5. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. connectjournals.com [connectjournals.com]

Technical Comparison Guide: FTIR Characteristic Bands for Pyrazolone Carbonyl Groups

Executive Summary

The pyrazolone ring system is a privileged pharmacophore in medicinal chemistry, serving as the core structure for analgesics (Antipyrine, Metamizole), free radical scavengers (Edaravone), and various dyes. However, characterizing the pyrazolone carbonyl group (C=O) via FTIR presents a unique analytical challenge due to keto-enol tautomerism .

Unlike simple ketones or esters, the pyrazolone carbonyl band is not static; it shifts significantly or disappears entirely based on the tautomeric form (CH-, OH-, or NH-form) dominant in the sample matrix. This guide provides a definitive technical framework for identifying these bands, distinguishing tautomers, and validating assignments against common alternatives like amides and lactams.

Spectral Characterization: The Pyrazolone Signature

The infrared spectrum of a pyrazolone is defined by the status of the C-5 carbonyl group. Below is the comparative analysis of the characteristic bands.

The Carbonyl Stretching Region (1600–1750 cm⁻¹)

The position of the C=O stretch depends heavily on substitution at the N-1 and C-3 positions, and the presence of hydrogen bonding.

Functional Group	Characteristic Frequency (cm⁻¹)	Intensity	Mechanistic Insight
Simple 5-Pyrazolone (Keto)	1700 – 1725	Strong	Resembles a 5-membered lactam (gamma-lactam). Ring strain increases frequency compared to acyclic amides.[1]
Antipyrine (N-Substituted)	1660 – 1670	Very Strong	The N-methyl and N-phenyl groups increase electron density, lowering the bond order via resonance (amide-like character).[1]
4-Acyl-Pyrazolones	1620 – 1640	Strong	Intramolecular H-bonding between the acyl oxygen and the enolic proton drastically lowers the frequency (Chealate effect).[1]
Amide (Reference)	1650 – 1690	Strong	Standard "Amide I" band; typically broader than pyrazolone bands due to H-bonding networks.[1]
Ester (Reference)	1735 – 1750	Strong	Inductive effect of oxygen raises frequency; useful for distinguishing pyrazolone esters.[1]

Tautomeric Indicators (The "Ghost" Carbonyl)

The most common error in pyrazolone analysis is misidentifying the lack of a carbonyl band as a failed synthesis. It often indicates the compound exists in the OH-form (Enol) .

• CH-Form (Keto): Dominant in non-polar solvents (CHCl₃) and solid states of specific polymorphs.[1]

  • Key Feature: Sharp C=O band at ~1700 cm⁻¹.[2][3]

• OH-Form (Enol): Dominant in polar protic solvents (MeOH, H₂O) or stabilized by C-4 substituents.[1]

  • Key Feature:Absence of C=O band.[2] Appearance of broad O-H stretch (2500–3300 cm⁻¹) and strong C=N/C=C bands (1590–1610 cm⁻¹) .[1]

• NH-Form: Rare, but possible in unsubstituted pyrazolones.[1]

  • Key Feature: Broad N-H stretch (3100–3400 cm⁻¹) .

Mechanism of Action: Tautomeric Equilibrium

Understanding the causality of spectral shifts is essential for accurate data interpretation.[1] The equilibrium is driven by solvent polarity and substituent electronics.[1]

Figure 1: Tautomeric equilibrium workflow. The spectral "fingerprint" changes entirely based on the dominant form, driven by environmental factors.

Experimental Protocol: Self-Validating Identification

To ensure scientific integrity, researchers should not rely on a single spectrum.[1] Use this comparative protocol to validate the carbonyl assignment.

Sample Preparation[1]

• Solid State (KBr/ATR): Often traps the molecule in a single tautomer (usually Keto for Edaravone-like drugs) due to crystal lattice energy.

• Solution State: Allows equilibrium.[1]

  • Solvent A (Non-polar): Chloroform (CDCl₃) or Dichloromethane.[1] Favors CH-form (Keto) .

  • Solvent B (Polar): Methanol or DMSO.[1][4] Favors OH-form (Enol) .

Validation Workflow

If a peak at 1700 cm⁻¹ is ambiguous, perform the Solvent Switch Test :

• Record FTIR in CHCl₃.[1] (Expect strong 1700 cm⁻¹).[1][2]

• Record FTIR in Methanol.[1] (Expect disappearance or reduction of 1700 cm⁻¹ and growth of 1600 cm⁻¹ region).[1]

• Result: If the band intensity correlates with solvent polarity, it is a tautomeric pyrazolone carbonyl.[1] If it remains static, it is a fixed functional group (e.g., ester side chain).

Decision Tree for Band Assignment

Figure 2: Logic flow for assigning ambiguous carbonyl bands in heterocyclic compounds.

Comparative Case Studies

Case Study A: Antipyrine (Phenazone)

• Structure: 2,3-dimethyl-1-phenyl-3-pyrazolin-5-one.[1]

• Tautomerism: Blocked (N-methylated). Fixed in Keto form.

• FTIR Data:

  • C=O: 1660 cm⁻¹ (Very strong).[1]

  • Reasoning: The "amide-like" resonance from the N-phenyl and N-methyl groups significantly lowers the bond order of the carbonyl, shifting it below the typical 1700 cm⁻¹ ketone range.

Case Study B: Edaravone (Radicut)

• Structure: 3-methyl-1-phenyl-2-pyrazolin-5-one.[1]

• Tautomerism: Active (H at C-4).[1]

• FTIR Data:

  • Solid State: ~1705 cm⁻¹ (Keto form dominant).[1]

  • Solution (MeOH): 1705 cm⁻¹ diminishes; bands at ~1600 cm⁻¹ (C=N/C=C) and ~3200 cm⁻¹ (OH) appear.

  • Implication: Drug stability studies must control for moisture and solvent traces, as they can induce tautomeric shifts that mimic degradation in spectral analysis.[1]

References

• Akama, Y., et al. (2023).[1] Intermolecular Interactions of Edaravone in Aqueous Solutions. ResearchGate. Link

• Specac Ltd. (2021).[1] Interpreting Infrared Spectra: Carbonyls and Amides. Specac Application Notes. Link

• LibreTexts Chemistry. (2021).[1] Infrared Spectra of Common Functional Groups. Chemistry LibreTexts. Link

• Oregon State University. (2018). Structure Determination by Spectroscopic Methods: The C=O[3] Stretch. OSU Chemistry. Link

• Narsamma ACSC. (2020).[1] IR Spectroscopy: Study of keto-enol tautomerism. Link

Sources

• 1. chem.pg.edu.pl [chem.pg.edu.pl]
• 2. youtube.com [youtube.com]
• 3. The C=O Stretch [sites.science.oregonstate.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Thermal Analysis and Performance Guide: 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol vs. Pyrazolone Alternatives

Executive Summary

Pyrazol-5-ol (pyrazolone) derivatives represent a privileged class of heterocyclic scaffolds in medicinal chemistry and drug development, widely recognized for their potent analgesic, anti-inflammatory, and neuroprotective properties. The physicochemical properties of these compounds—most notably their melting points and thermal stability—are critical parameters that dictate solid-state stability, formulation viability, and pharmacokinetic behavior. This guide provides an in-depth comparative analysis of the thermal performance of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol against established structural analogs, detailing the mechanistic forces driving these properties and outlining self-validating protocols for rigorous experimental characterization.

Mechanistic Insights: Tautomerism and Intermolecular Forces

The melting point of a pyrazol-5-ol derivative is not merely a physical constant; it is a direct readout of its solid-state intermolecular network. Pyrazol-5-ones exhibit complex tautomerism, [1]. In the solid state, the OH (enol) and NH (keto) tautomers typically predominate, facilitating the formation of robust intermolecular hydrogen-bonded dimers or polymeric chains[1].

When evaluating 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol , we must analyze the causality behind its elevated thermal stability compared to its analogs:

• Aryl

  Stacking : Replacing the C3-methyl group found in standard pyrazolones with a C3-phenyl group introduces an additional aromatic ring. This enables extensive parallel-displaced stacking interactions in the crystal lattice. This structural shift alone is responsible for a dramatic increase in melting point, as seen when comparing the FDA-approved ALS drug[2] to[3].

• Halogen Bonding : The introduction of a para-chloro substituent on the N1-phenyl ring further rigidifies the molecular packing. The highly polarizable chlorine atom acts as an electrophilic site, participating in directional halogen bonding (C-Cl···O or C-Cl···

  interactions) with adjacent molecules. This non-covalent anchoring requires significantly more thermal energy to disrupt, explaining why chlorinated derivatives consistently exhibit higher melting points than their unsubstituted counterparts (e.g.,[4], nearly 40 °C higher than Edaravone[2]).

Consequently, the synergistic combination of dual-aryl

stacking and halogen bonding pushes the melting point of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol into the highly stable ~235–240 °C range.

Comparative Product Performance

The following table summarizes the quantitative thermal data and structural modifications of the target compound relative to key alternatives, providing a clear matrix for rational drug design and solid-state comparison.

Compound	CAS Number	Molecular Weight	Structural Modifications	Melting Point (°C)
1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol	Target	270.71 g/mol	N1: 4-Chlorophenyl, C3: Phenyl	~235 - 240
1,3-diphenyl-1H-pyrazol-5-ol	114138-49-7	236.27 g/mol	N1: Phenyl, C3: Phenyl	199 - 203
1-(4-chlorophenyl)-3-methyl-5-pyrazolone	13024-90-3	208.65 g/mol	N1: 4-Chlorophenyl, C3: Methyl	167
Edaravone (Radicava)	89-25-8	174.20 g/mol	N1: Phenyl, C3: Methyl	129.7

Experimental Protocols: Self-Validating Thermal Analysis

To ensure trustworthiness in drug development workflows, the synthesis and thermal characterization of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol must follow a self-validating protocol. The compound is synthesized via the[5].

Step-by-Step Melting Point Determination Workflow

• Instrument Calibration (Quality Control) : Prior to analysis, calibrate the Differential Scanning Calorimeter (DSC) and capillary melting point apparatus using highly pure reference standards (e.g., Caffeine, mp 235–237 °C) that bracket the target compound's expected melting range. This ensures instrument accuracy and validates the baseline.

• Sample Preparation : Isolate the synthesized 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol and dry it in a vacuum desiccator over P2O5 for 24 hours. Causality: Residual solvent or water molecules will disrupt the hydrogen-bonded crystal lattice, artificially depressing the melting point and widening the melting range. Complete desiccation serves as an internal quality check.

• Capillary Analysis : Load the pulverized, dried sample into a glass capillary (2–3 mm depth). Ramp the temperature at 10 °C/min until 215 °C, then reduce the ramp rate to 1 °C/min. Record the onset temperature (first visible liquefaction) and the clear point (complete meniscus formation). A tight melting range (

  T < 1.5 °C) internally validates the absence of significant impurities.

• Orthogonal Validation via DSC : Subject a 3–5 mg sample to DSC analysis under a continuous nitrogen purge (50 mL/min) with a heating rate of 10 °C/min. The presence of a single, sharp endothermic peak corresponding to the capillary clear point confirms phase purity and rules out the presence of mixed tautomeric polymorphs in the solid state.

Workflow Visualization

Fig 1: Synthesis pathway and tautomeric equilibrium of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol.

References

• Title: Label: RADICAVA- edaravone injection RADICAVA ORS- edaravone kit - DailyMed - NIH Source: DailyMed (U.S. National Library of Medicine) URL: [Link]

• Title: 1,3-Diphenyl-5-pyrazolone | C15H12N2 - BuyersGuideChem Source: BuyersGuideChem URL: [Link]

• Title: Full article: C-double alkylation of 5-pyrazolone derivatives by Michael reaction under solvent-free conditions Source: Taylor & Francis Online URL: [Link]

Sources

• 1. 1,3-Dimethyl-1H-pyrazol-5-ol|Supplier [benchchem.com]
• 2. DailyMed - RADICAVA- edaravone injection RADICAVA ORS- edaravone kit [dailymed.nlm.nih.gov]
• 3. buyersguidechem.com [buyersguidechem.com]
• 4. 1-(4-Chlorophenyl)-3-methyl-5-pyrazolone 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 5. tandfonline.com [tandfonline.com]

UV-Vis Absorption Maxima of Phenyl-Substituted Pyrazolones: A Comparative Technical Guide

Executive Summary

This guide provides a technical comparison of the UV-Vis absorption properties of phenyl-substituted pyrazolones, focusing on the parent scaffold 1-phenyl-3-methyl-5-pyrazolone (MPhP) and its derivatives. These compounds are critical intermediates in the synthesis of pharmaceuticals (e.g., Edaravone), azo dyes, and coordination complexes.

The optical properties of this class are governed by tautomeric equilibrium (CH-, OH-, and NH-forms) and substituent effects at the C3 and C4 positions. This guide analyzes how phenyl substitution extends conjugation, inducing bathochromic shifts, and how solvent polarity dictates the dominant tautomer, thereby altering the absorption maxima (

).

Core Analysis: Chromophoric Properties & Substituent Effects[1]

The pyrazolone ring acts as a flexible chromophore. Its absorption spectrum is not static; it changes dynamically based on the substitution pattern and the solvent environment.

The Baseline: 1-Phenyl-3-methyl-5-pyrazolone (MPhP)

MPhP serves as the reference standard. It exists in equilibrium between three tautomers.

• Dominant Transitions: High-energy

  transitions.
• (Ethanol): ~258 nm (attributed to the OH-form/enol).
• (Chloroform): ~244 nm (attributed to the CH-form/keto).

Mechanism: The phenyl ring at N1 conjugates with the pyrazolone core. However, in the CH-form (keto), the conjugation is interrupted at the

hybridized C4 carbon. In the OH-form (enol), the pyrazolone ring becomes aromatic (pyrazole-like), extending the conjugation system and causing a red shift (bathochromic shift) to ~258 nm.

Effect of C3 Substitution: Methyl vs. Phenyl

Replacing the methyl group at C3 with a phenyl group creates 1,3-diphenyl-5-pyrazolone (DPhP) .

• Comparison: MPhP (Methyl)

  DPhP (Phenyl).

• Shift: Bathochromic shift of ~20 nm.

• (Ethanol): Shifts from 258 nm (MPhP) to ~279 nm (DPhP).

Causality: The phenyl group at C3 is coplanar or near-coplanar with the pyrazole ring, allowing for extended

-electron delocalization across the entire N1-C3 axis. This lowers the HOMO-LUMO gap significantly compared to the methyl analog, where hyperconjugation is the only contribution.

Effect of C4 Substitution: The "Dye" Region

Functionalizing the reactive C4 methylene group creates the most dramatic spectral changes.

• 4-Acyl/Benzoyl Derivatives: Introduction of a carbonyl at C4 allows for intramolecular hydrogen bonding (keto-enol chelation). This creates a distinct low-energy band.

  • : 278 nm ( ) and 324 nm ( ).[1]

• 4-Azo Derivatives: Coupling with diazonium salts creates a fully conjugated azo dye system.

  • : 330–360 nm (strong ) and 400–450 nm (broad charge transfer bands).

Data Summary: Absorption Maxima Comparison

The following table synthesizes experimental data for key derivatives in polar (Ethanol/MeOH) and non-polar (Chloroform/DCM) solvents.

Compound	Substituent (C3)	Substituent (C4)	(Ethanol/MeOH)	(Chloroform/DCM)	Extinction Coeff. ( )
MPhP	Methyl	H	258 nm	~244 nm	~18,000
DPhP	Phenyl	H	279 nm	~273 nm	~22,000
4-Benzoyl-MPhP	Methyl	Benzoyl	274 nm, 324 nm	278 nm, 320 nm	High (Transition dependent)
4-Phenylazo-MPhP	Methyl	Phenyl-N=N-	330 nm, 410 nm	335 nm, 420 nm	>25,000

Note: Values are approximate and dependent on pH and exact concentration due to tautomeric equilibria.

Tautomerism & Solvatochromism Visualization

The spectral shifts are driven by the stabilization of specific tautomers. Polar solvents stabilize the charge-separated zwitterionic or OH-forms, while non-polar solvents favor the neutral CH-form.

Caption: Tautomeric equilibrium of 1-phenyl-3-methyl-5-pyrazolone. The OH-form exhibits a red-shifted absorption due to aromatization of the pyrazole ring.

Experimental Protocol: UV-Vis Characterization

To ensure reproducible data, strict control over solvent purity and pH is required to manage tautomerism.

Materials

• Analyte: Phenyl-substituted pyrazolone derivative (>98% purity).

• Solvents: Spectroscopic grade Ethanol (EtOH) and Chloroform (

  ).

• Blank: Pure solvent matching the sample matrix.

Methodology

• Stock Solution Preparation:

  • Weigh 10 mg of the pyrazolone derivative.

  • Dissolve in 100 mL of the selected solvent to create a

    stock.

  • Note: If solubility is poor in

    , sonicate for 5 minutes.

• Dilution Series:

  • Prepare working standards at

    and .

  • Critical: High concentrations may lead to aggregation (dimerization), causing deviations from Beer-Lambert law.

• Baseline Correction:

  • Fill two matched quartz cuvettes (1 cm path length) with pure solvent.

  • Run a baseline scan (200–800 nm) to zero the instrument.

• Measurement:

  • Replace the sample cuvette solution with the pyrazolone solution.

  • Scan from 200 nm to 600 nm (scan speed: medium).

  • Record

    and Absorbance (A).[2][3][4][5]

• Data Validation:

  • Calculate Molar Extinction Coefficient (

    ).

  • Verify

    is consistent across the dilution series. If changes with concentration, aggregation is occurring.

Mechanistic Logic Tree: Predicting Shifts

Use this logic flow to predict the spectral behavior of a new pyrazolone derivative.

Caption: Decision tree for predicting UV-Vis shifts based on C3 and C4 substitution patterns.

References

• Chapkanov, A. G., et al. (2008).[4] On the tautomerism of 1-phenyl-3-substituted-pyrazol-5-ones and their photoinduced products - Experimental and theoretical UV spectral analysis. Chemical Papers.

• NCI/NIH. (1978). Bioassay of 1-Phenyl-3-methyl-5-pyrazolone for Possible Carcinogenicity. National Toxicology Program Technical Report Series.

• Elsherif, K. M., et al. (2018).[3] UV-VIS Absorption Spectral Studies of Complexation of 1,3-bis (3-(2-pyridyl) pyrazol-1-ylmethyl) benzene. Academia.edu.

• PubChem. (2025).[6][7] 1-Phenyl-3-methyl-5-pyrazolone Compound Summary. National Library of Medicine.

• BenchChem. (2025). High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Pyrazole Azo Dyes.

Sources

• 1. mdpi.com [mdpi.com]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. academia.edu [academia.edu]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 4,4'-Bis(1-phenyl-3-methyl-5-pyrazolone) | C20H18N4O2 | CID 95807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Phenyl-3-methyl-4-benzoyl-5-pyrazolone | C17H14N2O2 | CID 97690 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol

Introduction & Chemical Profile

1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol is a synthetic pyrazole derivative frequently utilized as a pharmaceutical intermediate in drug discovery and development. Because this compound contains a covalently bound chlorine atom on the phenyl ring, it—and any solvent effluents containing it—falls strictly under halogenated organic waste classifications[1].

Improper disposal of halogenated organics can lead to severe environmental toxicity and regulatory penalties. Incineration of halogenated compounds requires specialized scrubbers to prevent the release of hydrochloric acid gas and dioxins[1]. This guide provides drug development professionals with self-validating, EPA-compliant protocols for the safe handling, segregation, and disposal of this chemical[2].

Physicochemical Properties & Hazard Assessment

Understanding the physical properties of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol is critical for predicting its behavior in solution and determining appropriate containment strategies.

Property	Value / Description	Operational Implication
Chemical Formula	C15H11ClN2O	Dictates stoichiometric calculations and waste categorization.
Molecular Weight	270.71 g/mol	Used for molarity calculations in assay preparations.
Physical State	Solid (Crystalline Powder)	Prone to aerosolization; requires draft-controlled weighing.
Solubility	DMSO, DMF, DCM, Chloroform	Solvents used will dictate the final liquid waste stream.
Waste Classification	Halogenated Organic[3]	Must be segregated from non-halogenated waste streams[4].
Primary Hazards	Skin/Eye Irritant, Aquatic Toxicity	Mandates secondary containment and specific PPE.

Operational Safety & Handling Protocol

Pyrazole powders can carry electrostatic charges, leading to aerosolization during weighing. The following protocol ensures accurate handling while mitigating exposure risks.

Step-by-Step Handling Methodology:

• Fume Hood Verification: Ensure the fume hood is operating with a face velocity between 80–120 FPM. Causality: Proper negative pressure prevents the inhalation of fine crystalline dust during transfer.

• PPE Donning: Equip standard laboratory PPE, including a lab coat, safety goggles, and nitrile gloves. Causality: Nitrile offers superior chemical resistance against the organic solvents (like DMSO or DCM) typically used to dissolve this compound.

• Static-Free Weighing: Use an anti-static weighing boat and a grounded microbalance. Causality: Pyrazole derivatives exhibit static charge buildup. Anti-static tools prevent the powder from repelling off the boat, ensuring stoichiometric accuracy and preventing contamination.

• Solubilization: Transfer the pre-weighed solid into a sealed volumetric flask before adding the solvent vehicle.

• Self-Validating Step: After transfer, visually inspect the weighing area with a UV flashlight (if applicable to the derivative's fluorescence) or perform a wet-wipe test to confirm zero residual powder remains on the balance pan.

Waste Segregation & Disposal Procedures

Under EPA guidelines (40 CFR 262.11), laboratories must make an accurate hazardous waste determination[2]. Mixing halogenated waste with non-halogenated waste forces the entire volume to be treated as halogenated, which drastically increases incineration costs and violates EPA segregation best practices[4][5].

Step-by-Step Disposal Methodology:

• Waste Determination: Classify any solid residue, contaminated consumables (pipette tips, gloves), or liquid solutions containing 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol as Halogenated Organic Waste [3].

• Compatibility Check (Self-Validating System): Before bulking liquid waste into a larger carboy, extract a 1 mL aliquot of the carboy's current contents and mix it with 1 mL of your intended waste in a sealed test tube. Observe for 5 minutes. Causality: This micro-scale test validates that no exothermic reactions, phase separations, or gas evolutions will occur when bulking potentially incompatible organic streams.

• Container Segregation: Pour liquid waste into a designated "Halogenated Waste" carboy (often color-coded green)[1]. Solid waste must be double-bagged in transparent, heavy-duty polyethylene bags.

• EPA-Compliant Labeling: Attach a hazardous waste tag immediately upon adding the first drop of waste[5]. The label must explicitly state "Hazardous Waste - Halogenated Organics" and list the full chemical name (no abbreviations) to alert emergency responders[6].

• Satellite Accumulation Area (SAA) Storage: Store the closed container in a designated SAA with secondary containment. Containers must be inspected weekly for leaks and removed within three days of becoming full[7].

Decision tree for segregating 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5-ol waste streams.

Spill Response & Decontamination Workflow

Immediate and calculated response to a spill prevents widespread laboratory contamination and limits respiratory exposure.

Step-by-Step Spill Response Methodology:

• Assessment & Isolation: Evacuate non-essential personnel from the immediate area. Determine if the spill is a dry powder or a solvent solution.

• Containment (Solid Spill): Do NOT dry sweep. Dry sweeping aerosolizes the halogenated powder. Instead, lightly dampen an absorbent pad with water or a compatible mild solvent and carefully place it over the powder to suppress dust.

• Containment (Liquid Spill): Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or universal spill pads). Causality: Inert absorbents trap the halogenated solvent without risking an exothermic chemical reaction.

• Collection: Use a non-sparking scoop to collect the saturated absorbent or dampened powder. Place all materials into a rigid, sealable hazardous waste container.

• Decontamination: Wash the spill surface with a detergent solution, followed by a final wipe using a solvent compatible with the pyrazole derivative (e.g., a small amount of isopropanol). Dispose of all wipes as solid halogenated waste.

Workflow for responding to solid and liquid halogenated pyrazole spills.

References

• Bucknell University. "HAZARDOUS WASTE SEGREGATION." Environmental Health and Safety Guidelines. URL: [Link]

• University of Illinois. "Halogenated Organic Liquids - Standard Operating Procedure." Division of Research Safety. URL: [Link]

• US Environmental Protection Agency (EPA). "Frequent Questions About Managing Hazardous Waste at Academic Laboratories." URL: [Link]

• Hazardous Waste Experts. "Guidelines for Solvent Waste Recycling and Disposal." URL: [Link]

• Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." URL: [Link]

• Electronic Code of Federal Regulations (eCFR). "Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32." URL: [Link]

• US Environmental Protection Agency (EPA). "Steps in Complying with Regulations for Hazardous Waste." URL: [Link]

Sources

• 1. bucknell.edu [bucknell.edu]
• 2. epa.gov [epa.gov]
• 3. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. epa.gov [epa.gov]
• 7. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]